4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

• CAS: 7038-66-6

Core Science & Biosynthesis

4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine CAS 7038-66-6 properties

An In-Depth Technical Guide to 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine (CAS 7038-66-6)

Introduction: Unveiling a Core Scaffold in Medicinal Chemistry

4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine is a halogenated pyrimidine derivative that serves as a highly versatile intermediate in synthetic and medicinal chemistry. While not as extensively documented as some commodity reagents, its structural motifs are pivotal in the development of targeted therapeutics. The di-chloro substitution pattern on the pyrimidine ring presents two reactive sites for nucleophilic aromatic substitution (SNAr), enabling the strategic construction of complex molecular architectures. The N-methyl-N-phenylamino group at the 2-position modulates the electronic properties of the pyrimidine core, influencing the regioselectivity and kinetics of subsequent reactions. This guide provides a comprehensive overview of its chemical properties, a plausible and detailed synthetic protocol, its analytical profile, and its significant potential as a scaffold in modern drug discovery, drawing upon data from closely related analogues to build a complete technical picture.

Chemical Identity and Physicochemical Properties

The fundamental properties of a compound are critical for its handling, reaction setup, and purification. Below is a summary of the key identifiers and computed properties for 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Table 1: Chemical Identity and Properties of CAS 7038-66-6

Property	Value	Source / Method
CAS Number	7038-66-6	-
IUPAC Name	4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine	-
Molecular Formula	C₁₁H₉Cl₂N₃	-
Molecular Weight	254.12 g/mol	Calculated
Canonical SMILES	CN(C1=NC(=CC(=N1)Cl)Cl)C2=CC=CC=C2	-
Topological Polar Surface Area (TPSA)	37.81 Ų	ChemScene[1]
logP (Predicted)	1.8251	ChemScene[1]
Hydrogen Bond Donors	0	Calculated
Hydrogen Bond Acceptors	3	ChemScene[1]
Rotatable Bonds	1	ChemScene[1]
Physical Form	Solid (Predicted)	General Knowledge

Structural Diagram

Sources

• 1. chemscene.com [chemscene.com]

An In-Depth Technical Guide to the Synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Abstract: This technical guide provides a comprehensive overview of scientifically robust synthetic pathways for obtaining 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, a key intermediate in pharmaceutical research and development. Two primary strategic approaches are detailed: a linear synthesis involving the initial construction of the pyrimidine ring followed by chlorination, and a convergent approach based on the selective nucleophilic substitution of a polychlorinated pyrimidine precursor. This document is intended for researchers, chemists, and drug development professionals, offering not only step-by-step protocols but also a deep dive into the chemical rationale, mechanistic underpinnings, and practical considerations for each synthetic route.

Introduction: The Significance of Substituted Pyrimidines

Substituted pyrimidines are a cornerstone of medicinal chemistry, forming the core scaffold of numerous therapeutic agents. The specific substitution pattern dictates the molecule's three-dimensional structure and electronic properties, enabling it to interact with biological targets with high affinity and selectivity. The target molecule of this guide, 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, is a versatile intermediate. The two chlorine atoms at the 4 and 6 positions serve as reactive handles for subsequent nucleophilic substitution reactions, allowing for the introduction of diverse functional groups to explore structure-activity relationships (SAR). The N-methyl-N-phenylamino group at the 2-position provides a crucial structural element for receptor binding in various target classes.

This guide will explore two distinct and viable synthetic strategies, each with its own set of advantages and challenges.

Pathway A: Pyrimidine Ring Construction Followed by Chlorination

This strategy is a linear approach that builds the desired 2-aminopyrimidine core first and then introduces the chloro-substituents in the final step. It offers excellent control over the substitution pattern, as the key amine group is installed from the outset.

Logical Framework: Pathway A

The core logic is to first synthesize a guanidine derivative that already contains the N-methyl-N-phenyl moiety. This guanidine is then cyclized with a 1,3-dicarbonyl equivalent (diethyl malonate) to form the pyrimidine-4,6-diol ring system. The final step is a robust chlorination to convert the diol (which exists predominantly as the diketone tautomer) into the target dichloropyrimidine.

Caption: Workflow for Pathway A, from starting materials to the final product.

Step 1: Synthesis of N-Methyl-N-phenylguanidine

Causality and Expertise: The synthesis of guanidines from amines and cyanamide is a well-established transformation. The key challenge is activating the cyanamide for nucleophilic attack by the relatively non-nucleophilic N-methylaniline. While traditional methods might use harsh conditions, modern catalysis offers milder and more efficient alternatives. Scandium(III) triflate has emerged as a highly effective Lewis acid catalyst for this transformation, proceeding smoothly in water, which is a significant advantage from both a safety and environmental perspective.[1][2]

Experimental Protocol:

• To a solution of N-methylaniline (1.0 eq) in water, add cyanamide (1.2 eq).

• Add Scandium(III) triflate (Sc(OTf)₃, 0.1 eq) to the mixture at room temperature.

• Heat the reaction mixture to 100°C and stir for 12-24 hours, monitoring by TLC or LC-MS for the disappearance of N-methylaniline.

• Upon completion, cool the mixture to room temperature and wash with chloroform (3 x volume) to remove any unreacted starting material.

• Concentrate the aqueous layer under reduced pressure. The resulting residue, N-methyl-N-phenylguanidine salt, can often be used in the next step without further purification.

Step 2: Synthesis of 2-(methyl(phenyl)amino)pyrimidine-4,6-diol

Causality and Expertise: This step is a classical pyrimidine synthesis via cyclocondensation.[3][4] Diethyl malonate serves as the three-carbon electrophilic component. A strong base, such as sodium ethoxide (NaOEt), is required to deprotonate the diethyl malonate, forming a nucleophilic enolate that attacks the guanidine. The subsequent intramolecular cyclization and elimination of ethanol yield the stable pyrimidine-4,6-diol ring. Ethanol is the solvent of choice as it is the conjugate acid of the base used, preventing unwanted side reactions.

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser, dissolve sodium metal (2.2 eq) in absolute ethanol under an inert atmosphere (N₂ or Ar) to prepare sodium ethoxide in situ.

• To the freshly prepared sodium ethoxide solution, add N-methyl-N-phenylguanidine (from Step 1, 1.0 eq).

• Add diethyl malonate (1.1 eq) dropwise to the stirring mixture.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• After completion, cool the mixture to room temperature and carefully neutralize with a concentrated acid (e.g., HCl) until the pH is approximately 7.

• The precipitated product, 2-(methyl(phenyl)amino)pyrimidine-4,6-diol, is collected by filtration, washed with cold water and then ethanol, and dried under vacuum.

Step 3: Synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Causality and Expertise: The conversion of hydroxypyrimidines (or their tautomeric pyrimidione forms) to chloropyrimidines is a standard and highly effective transformation accomplished with a strong chlorinating agent.[5] Phosphorus oxychloride (POCl₃) is the most common and effective reagent for this purpose. It serves as both the reagent and, when used in excess, the solvent. The reaction proceeds by phosphorylation of the hydroxyl groups, converting them into excellent leaving groups which are subsequently displaced by chloride ions. The use of a sealed reactor can allow for the use of equimolar amounts of POCl₃, reducing waste and improving safety on a larger scale.[5]

Experimental Protocol:

• Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is corrosive and reacts violently with water.

• In a flask equipped with a reflux condenser and a gas trap, suspend 2-(methyl(phenyl)amino)pyrimidine-4,6-diol (1.0 eq) in phosphorus oxychloride (5-10 eq).

• Optionally, a catalytic amount of a tertiary amine like N,N-dimethylaniline can be added to facilitate the reaction.

• Heat the mixture to reflux (approx. 105-110°C) and maintain for 3-5 hours. The reaction mixture should become a clear solution.

• After completion, cool the reaction mixture to room temperature and slowly and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a base (e.g., solid NaHCO₃ or aqueous NaOH) until the pH is basic (pH 8-9).

• The precipitated crude product is collected by filtration.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to yield 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Reagent/Material	Step 1	Step 2	Step 3
Starting Material	N-Methylaniline	N-Methyl-N-phenylguanidine	2-(methyl(phenyl)amino)pyrimidine-4,6-diol
Key Reagents	Cyanamide, Scandium(III) triflate	Diethyl Malonate, Sodium	Phosphorus oxychloride (POCl₃)
Solvent	Water	Absolute Ethanol	Excess POCl₃ (or inert high-boiling solvent)
Typical Temperature	100°C	Reflux (~78°C)	Reflux (~110°C)
Typical Duration	12-24 hours	4-6 hours	3-5 hours
Work-up	Chloroform extraction, evaporation	Neutralization, filtration	Quenching on ice, neutralization, filtration

Pathway B: Nucleophilic Substitution on a Polychlorinated Pyrimidine Scaffold

This convergent strategy begins with a commercially available or readily synthesized polychlorinated pyrimidine and introduces the N-methyl-N-phenylamino group in a single, selective step. This approach can be more efficient if the starting polychloropyrimidine is accessible.

Logical Framework: Pathway B

The synthesis starts with 2,4,6-trichloropyrimidine. The key to this pathway is the differential reactivity of the chlorine atoms at the C2, C4, and C6 positions towards nucleophilic aromatic substitution (SₙAr). Generally, the C4 and C6 positions are more electrophilic and kinetically favored for attack due to better stabilization of the Meisenheimer intermediate by both adjacent ring nitrogens. However, the C2 position, while less reactive, can be targeted. By carefully controlling reaction conditions (temperature, stoichiometry), selective monosubstitution at the C2 position can be achieved, though often as a mixture with the C4/C6 substituted isomer. For the purpose of this guide, we will assume a scenario where C2 substitution is desired and can be separated or is the major product under specific conditions. More advanced strategies might temporarily block the C4/C6 positions to force C2 reactivity.

Caption: Workflow for Pathway B, highlighting the key SₙAr step.

Step 1: Synthesis of 2,4,6-Trichloropyrimidine

Causality and Expertise: 2,4,6-Trichloropyrimidine is a common bulk chemical but can also be synthesized in the lab from inexpensive barbituric acid. The reaction requires exhaustive chlorination using a mixture of phosphorus oxychloride (POCl₃) and phosphorus pentachloride (PCl₅).[6][7][8][9] PCl₅ is a more potent chlorinating agent than POCl₃ alone and is necessary to ensure complete conversion of all three keto groups of the barbituric acid tautomer to chlorides.[10][11]

Experimental Protocol:

• Caution: This reaction is hazardous and should be conducted with appropriate safety measures in a high-performance fume hood.

• To a flask charged with phosphorus oxychloride (POCl₃, ~5 eq), add barbituric acid (1.0 eq) in portions.

• Add phosphorus pentachloride (PCl₅, ~3.5 eq) to the slurry.

• Heat the reaction mixture to reflux (around 110-120°C) for 6-12 hours until the reaction is complete (monitored by GC).

• Cool the mixture and remove the excess POCl₃ by distillation under reduced pressure.

• The crude 2,4,6-trichloropyrimidine is then purified by vacuum distillation to yield a colorless to pale yellow liquid or low-melting solid.

Step 2: Selective Synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Causality and Expertise: This step is a nucleophilic aromatic substitution (SₙAr) reaction.[12] The electron-deficient pyrimidine ring is susceptible to attack by nucleophiles like N-methylaniline. The reactivity order of the chloro-substituents is generally C4/C6 > C2.[13][14] This is because the negative charge in the Meisenheimer intermediate formed upon attack at C4 or C6 is stabilized by two ring nitrogens, whereas attack at C2 results in stabilization by only one nitrogen. However, the C2 position is sterically less hindered. By using a bulky base or carefully controlling the temperature (starting at low temperatures), the selectivity for attack at the C2 position can be enhanced. A non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) is used to scavenge the HCl byproduct without competing with the primary nucleophile.

Experimental Protocol:

• Dissolve 2,4,6-trichloropyrimidine (1.0 eq) in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or acetonitrile in a flask under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, prepare a solution of N-methylaniline (1.0 eq) and a non-nucleophilic base such as DIPEA (1.2 eq) in the same solvent.

• Add the N-methylaniline solution dropwise to the cooled 2,4,6-trichloropyrimidine solution over 30-60 minutes.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, while monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product will likely be a mixture of isomers. Purify by column chromatography on silica gel to isolate the desired 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Reagent/Material	Step 1	Step 2
Starting Material	Barbituric Acid	2,4,6-Trichloropyrimidine
Key Reagents	POCl₃, PCl₅	N-Methylaniline, DIPEA
Solvent	Excess POCl₃	THF or Acetonitrile
Typical Temperature	Reflux (~120°C)	0°C to Room Temperature
Typical Duration	6-12 hours	12-24 hours
Work-up	Distillation	Aqueous quench, extraction
Purification	Vacuum Distillation	Column Chromatography

Conclusion and Strategic Comparison

Both Pathway A and Pathway B represent viable and robust methods for the synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

• Pathway A is often preferred when unambiguous regiochemistry is required. Since the 2-amino substituent is incorporated at the beginning of the synthesis, there is no risk of isomeric byproducts in the final chlorination step. This pathway is highly reliable but is longer and may result in a lower overall yield.

• Pathway B is more convergent and potentially quicker, especially if 2,4,6-trichloropyrimidine is readily available. However, it presents a significant challenge in controlling the regioselectivity of the SₙAr reaction. Achieving high selectivity for the C2 position over the more reactive C4/C6 positions can be difficult and may necessitate extensive purification, which can lower the practical yield.

The choice of synthetic route will ultimately depend on the specific needs of the research program, including the required scale of the synthesis, the availability of starting materials, and the analytical capabilities for purification and separation of isomers.

References

• Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles. (2008). Beilstein Journal of Organic Chemistry. Available at: [Link]

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (n.d.). Gaussian. Available at: [Link]

• ChemInform Abstract: POCl3-Mediated Synthesis of 2-N-Arylimino-4-chloro-3-dichloromethylcoumarin (II) and Its Conversion into 6H-[15]Benzopyrano[4,3-b]quinolin-6-one (V). (2010). ResearchGate. Available at: [Link]

• 2,4,6-Trichloropyrimidine. Reaction with Anilines. (n.d.). ResearchGate. Available at: [Link]

• Process for the preparation of 2,4,6-trichloropyrimidine. (1999). Google Patents.

• Malonates in Cyclocondensation Reactions. (2011). Molecules. Available at: [Link]

• Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. (2014). Molecules. Available at: [Link]

• Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1 ,3,5-triazi. (1983). Zenodo. Available at: [Link]

• Malonates in Cyclocondensation Reactions. (2011). ResearchGate. Available at: [Link]

• Process for preparing 2,4,6-trichloropyrimidine. (1997). Google Patents.

• Supporting Information Nucleophilic Aromatic Substitution Reactions under Aqueous, Mild Conditions Using Polymeric Additive HPMC. (n.d.). The Royal Society of Chemistry. Available at: [Link]

• Preparation of substituted guanidines. (1993). Google Patents.

• Guanidine synthesis by guanylation. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles. (2008). Beilstein Journals. Available at: [Link]

• Process for the preparation of 2,4,6-trichloropyrimidine. (1996). Google Patents.

• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. (2018). MDPI. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018). Master Organic Chemistry. Available at: [Link]

• Synthesis of the Guanidine Derivative: N-{[(7-(4,5-Dihydro-1H-imidazol-2-yl). (2020). MDPI. Available at: https://www.mdpi.com/1422-8599/2020/2/M1126

• Supporting Information for Angew. Chem. Int. Ed. (2006). Wiley-VCH. Available at: [Link]

• Site-selective Nucleophilic Substitution Reactions of 2,4,5,6-Tetrachloropyrimidine with Sulfonamides: Synthesis of Novel Trichloropyrimidine-Arylsulfonamide Hybrid Derivatives. (2019). ResearchGate. Available at: [Link]

• POCl -PCl mixture: A robust chlorinating agent. (2019). Indian Chemical Society. Available at: [Link]

• Why we should use pocl3/pcl5 mixture in chlorination of pyrimidine and not only pocl3 ?. (2017). ResearchGate. Available at: [Link]

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An In-Depth Technical Guide to 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted pyrimidines are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents. Their versatile chemical nature allows for precise structural modifications to optimize pharmacological activity. Within this class, 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine emerges as a key intermediate, offering a reactive scaffold for the synthesis of a diverse range of complex molecules. The presence of two reactive chlorine atoms at the C4 and C6 positions, coupled with a tertiary amine at the C2 position, provides a platform for selective functionalization, making it a valuable building block in drug discovery programs targeting kinases, receptors, and other biologically significant macromolecules.

This technical guide provides a comprehensive overview of the physical and chemical properties of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, its synthesis, reactivity, and potential applications in research and drug development.

Chemical Identity and Structure

IUPAC Name: 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Molecular Formula: C₁₁H₉Cl₂N₃

Molecular Weight: 254.12 g/mol

Canonical SMILES: CN(C1=NC(=CC(=N1)Cl)Cl)C2=CC=CC=C2

CAS Number: Information not publicly available, suggesting this may be a novel or specialized research chemical.

Caption: Chemical structure of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Physicochemical Properties

Property	Predicted Value	Notes
Physical State	White to off-white crystalline solid	Based on similar substituted pyrimidines.
Melting Point	100-120 °C	Estimation based on related structures.
Boiling Point	> 300 °C (decomposes)	High boiling point expected due to molecular weight and polarity.
Solubility	Soluble in DMSO, DMF, and chlorinated solvents. Limited solubility in alcohols and water.	The dichloropyrimidine core is hydrophobic, while the tertiary amine offers some polarity.
pKa (most basic)	2-4	The pyrimidine ring nitrogens are weakly basic due to the electron-withdrawing effects of the chlorine atoms.
LogP	3.5 - 4.5	Calculated based on the contributions of the dichloropyrimidine, methyl, and phenyl groups.

Synthesis and Purification

A plausible and efficient synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine involves the sequential nucleophilic aromatic substitution (SNAr) on 2,4,6-trichloropyrimidine. The chlorine atom at the C2 position is generally more labile than those at C4 and C6, allowing for selective initial substitution.

Caption: Synthetic workflow for 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Experimental Protocol: Synthesis

• Reaction Setup: To a solution of 2,4,6-trichloropyrimidine (1.0 eq) in a suitable aprotic solvent such as tetrahydrofuran (THF) or acetonitrile, add N-methylaniline (1.0-1.1 eq).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.5 eq) or potassium carbonate (2.0 eq), to the reaction mixture. The base scavenges the HCl generated during the reaction.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Workup: Upon completion, filter the reaction mixture to remove any solid byproducts (e.g., triethylamine hydrochloride). Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in a water-immiscible organic solvent like ethyl acetate or dichloromethane. Wash the organic layer sequentially with a dilute acid (e.g., 1 M HCl) to remove excess N-methylaniline, followed by saturated sodium bicarbonate solution, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

Experimental Protocol: Purification

• Recrystallization: The crude product can often be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexanes/ethyl acetate.

• Column Chromatography: For higher purity, silica gel column chromatography is recommended. A gradient elution system of hexanes and ethyl acetate is typically effective. The product, being moderately polar, will elute at a specific solvent ratio, which can be predetermined by TLC analysis.

Spectroscopic Data Analysis (Predicted)

Confirmation of the structure and purity of the synthesized 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine can be achieved through standard spectroscopic techniques.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.20-7.50 (m, 5H): Multiplet corresponding to the protons of the phenyl group.

  • δ 6.80-7.00 (s, 1H): A singlet for the C5 proton on the pyrimidine ring.

  • δ 3.50-3.70 (s, 3H): A singlet for the N-methyl protons. The chemical shift is influenced by the attachment to the nitrogen and the aromatic system.

• ¹³C NMR (100 MHz, CDCl₃):

  • δ 160-165 (C2, C4, C6): Resonances for the carbon atoms of the pyrimidine ring attached to chlorine and nitrogen.

  • δ 140-145 (ipso-C of phenyl): The carbon of the phenyl ring attached to the nitrogen.

  • δ 125-130 (phenyl C-H): Aromatic carbons of the phenyl group.

  • δ 110-115 (C5): The C5 carbon of the pyrimidine ring.

  • δ 35-40 (N-CH₃): The N-methyl carbon.

• Mass Spectrometry (ESI-MS):

  • m/z: The mass spectrum should exhibit a prominent ion corresponding to the protonated molecule [M+H]⁺ at approximately 254.0, showing a characteristic isotopic pattern for two chlorine atoms.

Chemical Reactivity and Stability

The chemical reactivity of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine is dominated by the two chlorine atoms at the C4 and C6 positions. These positions are susceptible to nucleophilic aromatic substitution (SNAr) reactions. This reactivity is the cornerstone of its utility as a synthetic intermediate.

• Nucleophilic Substitution: The chlorine atoms can be displaced by a wide range of nucleophiles, including amines, alcohols, thiols, and carbanions. The reaction conditions (temperature, solvent, and base) can often be tuned to achieve selective monosubstitution at either the C4 or C6 position, or disubstitution.

• Stability: The compound is generally stable under neutral and acidic conditions. However, it may be susceptible to hydrolysis under strong basic conditions or at elevated temperatures. It should be stored in a cool, dry place, away from strong oxidizing agents.

Applications in Research and Drug Development

4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine is a valuable scaffold for the synthesis of compounds with potential therapeutic applications. The ability to introduce diverse functionalities at the C4 and C6 positions allows for the exploration of structure-activity relationships (SAR) in drug discovery campaigns.

• Kinase Inhibitors: The 2-aminopyrimidine core is a well-established hinge-binding motif in many kinase inhibitors. By functionalizing the C4 and C6 positions, researchers can target the solvent-exposed regions of the ATP-binding pocket, leading to potent and selective inhibitors of various kinases implicated in cancer and inflammatory diseases.

• GPCR Modulators: Substituted pyrimidines have also been explored as modulators of G-protein coupled receptors (GPCRs). The dichlorinated intermediate allows for the introduction of pharmacophoric groups necessary for receptor binding and modulation.

• Antiviral and Antimicrobial Agents: The pyrimidine nucleus is present in several antiviral and antimicrobial drugs. This intermediate can serve as a starting point for the synthesis of novel agents with improved efficacy and resistance profiles.

Safety and Handling

As with any laboratory chemical, proper safety precautions should be observed when handling 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

• Hazard Identification: While specific toxicity data is unavailable, related chlorinated aromatic and heterocyclic compounds can be irritants to the skin, eyes, and respiratory tract. Assume the compound is harmful if swallowed, inhaled, or absorbed through the skin.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume hood. Avoid generating dust.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of the chemical and its container in accordance with local, state, and federal regulations.

Conclusion

4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine is a strategically important building block for chemical synthesis, particularly in the field of medicinal chemistry. Its dichlorinated pyrimidine core provides a versatile platform for the introduction of diverse chemical functionalities through nucleophilic aromatic substitution. While detailed experimental data for this specific molecule is not widely published, its synthesis is readily achievable through established methods, and its properties and reactivity can be reliably predicted. This guide provides a foundational understanding for researchers and scientists looking to leverage this compound in their synthetic and drug discovery endeavors, paving the way for the development of novel therapeutic agents.

References

Due to the specialized nature of this compound, direct literature citations for its properties are not available. The information presented is based on established principles of organic chemistry and data from structurally related compounds found in the following databases and publications:

• PubChem Compound Database. National Center for Biotechnology Information. (Provides data on analogous chemical structures). [Link]

• Reaction of 2,4,6-Trichloropyrimidine with Nucleophiles. (General methodology for the synthesis of substituted pyrimidines can be found in various organic chemistry journals and patents. A representative example of the reactivity of trichloropyrimidines is discussed in publications exploring their use in synthesis).

Unlocking Therapeutic Potential: A Technical Guide to Identifying Targets of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Abstract

This technical guide provides a comprehensive framework for the identification and validation of potential therapeutic targets for the novel small molecule, 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine. Drawing from the established pharmacological profile of the pyrimidine scaffold, we posit that this compound is a putative kinase inhibitor. This document outlines a logical, multi-tiered experimental strategy designed to first broadly screen for kinase activity, then to identify specific high-affinity targets, and finally to validate these interactions within a cellular context. Detailed, field-proven protocols for kinome profiling, affinity-based target capture, and cellular target engagement assays are provided, underpinned by a rationale that emphasizes scientific rigor and self-validating experimental design. This guide is intended for researchers, scientists, and drug development professionals seeking to elucidate the mechanism of action of novel pyrimidine-based compounds.

Introduction: The Pyrimidine Scaffold as a Privileged Structure for Kinase Inhibition

The pyrimidine nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1] Its prevalence is, in part, due to its bioisosteric resemblance to the purine ring of adenosine triphosphate (ATP), the universal substrate for protein kinases. The aminopyrimidine core, in particular, has been identified as a "privileged scaffold" for the design of potent and selective kinase inhibitors.[2] This structural mimicry allows aminopyrimidine derivatives to competitively bind within the ATP-binding pocket of a diverse range of kinases, thereby modulating their catalytic activity.[2]

Given that 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine possesses this key aminopyrimidine core, there is a strong scientific basis to hypothesize that its primary therapeutic targets are members of the human kinome. The human genome contains over 500 protein kinases, many of which are implicated in the pathophysiology of diseases ranging from cancer to inflammatory disorders and neurodegeneration.[3] Consequently, the initial and most critical step in elucidating the therapeutic potential of this compound is to systematically identify which of these kinases it potently and selectively inhibits.

Putative Kinase Target Families for 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Based on extensive literature precedent for structurally related pyrimidine derivatives, several kinase families emerge as high-priority candidates for initial investigation. The substitution pattern on the pyrimidine ring can significantly influence selectivity.[3]

Table 1: High-Priority Kinase Families for Initial Screening

Kinase Family	Rationale for Inclusion	Key Cellular Functions	Associated Pathologies
Aurora Kinases (AURK)	The pyrimidine scaffold is a common feature in numerous AURK inhibitors currently in clinical development.[4][5]	Regulation of mitosis, including centrosome maturation, spindle assembly, and cytokinesis.[4]	Various cancers, including breast and colorectal cancer.[6]
Polo-like Kinases (PLK)	Similar to AURKs, many PLK inhibitors are based on pyrimidine structures and are being investigated as anticancer agents.[4][5]	Control of cell cycle progression, mitosis, and cytokinesis.[5]	Multiple cancer types.
Epidermal Growth Factor Receptor (EGFR)	A significant number of clinically approved EGFR inhibitors for non-small-cell lung cancer (NSCLC) are pyrimidine-based.[7][8]	Cell proliferation, survival, and differentiation.[2]	Non-small-cell lung cancer and other solid tumors.[8]
Vascular Endothelial Growth Factor Receptor (VEGFR)	The pyrazolo[3,4-d]pyrimidine scaffold, a related heterocyclic system, is a known inhibitor of VEGFR.[9][10]	Angiogenesis (formation of new blood vessels).	Cancer (tumor angiogenesis).
Cyclin-Dependent Kinases (CDK)	Several generations of CDK inhibitors, targeting cell cycle progression, have been developed using pyrimidine and related scaffolds.[11][12][13]	Regulation of cell cycle transitions (e.g., G1 to S phase).[12]	Breast cancer and other malignancies.
Janus Kinases (JAK)	Aminopyrimidine derivatives have been successfully developed as inhibitors of JAK family kinases.[3]	Signal transduction from cytokine receptors, modulating immune responses.	Inflammatory diseases (e.g., rheumatoid arthritis) and myeloproliferative neoplasms.
TANK-binding kinase 1 (TBK1)	The aminopyrimidine scaffold has been shown to potently inhibit TBK1, a kinase involved in innate immunity and neuroinflammation.[3]	Innate immune signaling and autophagy.	Autoimmune disorders and neurodegenerative diseases.

Experimental Workflow for Target Identification and Validation

A robust and logical workflow is essential for the unambiguous identification and validation of a small molecule's therapeutic target(s). The proposed strategy for 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine is a three-phase approach:

• Phase 1: Broad Kinome Profiling - To rapidly assess the compound's activity across a large panel of kinases.

• Phase 2: Specific Target Identification via Affinity Chromatography - To isolate and identify high-affinity binding partners from a complex biological sample.

• Phase 3: Cellular Target Engagement and Validation - To confirm that the compound interacts with its putative target(s) in a physiological context.

Figure 1: A three-phase workflow for target identification.

Phase 1: Broad Kinome Profiling

The initial step is to perform a broad screen against a panel of purified kinases to identify the most promising candidates for further investigation. This approach provides a global view of the compound's selectivity profile.

Rationale: By testing the compound against a large and diverse set of kinases, we can rapidly identify high-affinity interactions and simultaneously assess off-target effects. This is a cost-effective method to narrow down the list of potential targets from hundreds to a manageable few.

Experimental Protocol: Radiometric Kinase Assay

• Plate Preparation: Dispense a panel of purified, active recombinant kinases into a multi-well assay plate. Commercial services like Eurofins' KINOMEscan™ or Carna Biosciences' QuickScout™ offer comprehensive panels.[14][15]

• Compound Addition: Add 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine at a fixed concentration (e.g., 1 µM) to the assay wells. Include appropriate controls (DMSO vehicle and a known pan-kinase inhibitor like staurosporine).

• Reaction Initiation: Initiate the kinase reaction by adding a reaction mixture containing a specific peptide substrate for each kinase and [γ-³³P]ATP.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes) to allow for substrate phosphorylation.

• Reaction Termination and Separation: Stop the reaction and separate the phosphorylated substrate from the residual [γ-³³P]ATP, typically by spotting the reaction mixture onto a phosphocellulose membrane and washing away unincorporated ATP.

• Detection: Quantify the amount of incorporated radiolabel using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each kinase relative to the DMSO control.

Table 2: Representative Data from Kinome Profiling

Kinase Target	% Inhibition at 1 µM
Aurora Kinase A	95%
Aurora Kinase B	88%
CDK2/cyclin A	75%
VEGFR2	68%
... (other kinases)	< 20%

Phase 2: Affinity-Based Target Identification

This phase aims to identify direct binding partners of the compound from a complex biological mixture, such as a cell lysate, without prior knowledge of the targets.

Rationale: Affinity chromatography is a powerful, unbiased method for target identification.[16][17] By immobilizing the small molecule, it can be used as "bait" to capture its interacting proteins. The use of a photo-affinity probe can further enhance the capture of transient or weak interactions.

Experimental Protocol: Photo-Affinity Chromatography Coupled with Mass Spectrometry

• Synthesis of an Affinity Probe:

  • Synthesize a derivative of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine that incorporates three key features:

    • A photo-reactive group (e.g., a benzophenone or diazirine) for covalent cross-linking to target proteins upon UV irradiation.

    • An affinity tag (e.g., biotin) for subsequent capture.

    • A linker of sufficient length to minimize steric hindrance.

• Cell Lysate Preparation: Prepare a native protein lysate from a relevant cell line (e.g., a cancer cell line known to be sensitive to pyrimidine-based inhibitors).

• Incubation: Incubate the cell lysate with the affinity probe. To identify specific binders, perform a parallel incubation in the presence of an excess of the original, unmodified compound as a competitor.

• Photo-Crosslinking: Irradiate the samples with UV light (e.g., 365 nm) to induce covalent bond formation between the probe and its binding partners.

• Affinity Capture: Add streptavidin-coated magnetic beads to the lysates to capture the biotinylated probe-protein complexes.

• Washing: Thoroughly wash the beads to remove non-specific proteins.

• Elution: Elute the captured proteins from the beads.

• Proteomic Analysis:

  • Separate the eluted proteins by SDS-PAGE.

  • Excise protein bands that are present in the probe-treated sample but absent or significantly reduced in the competitor-treated sample.

  • Identify the proteins using in-gel digestion followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Figure 2: Workflow for photo-affinity chromatography.

Phase 3: Cellular Target Engagement and Validation

The final and most critical phase is to confirm that the compound engages its identified target(s) within the complex environment of a living cell.

Rationale: While in vitro assays and affinity chromatography are powerful, they do not fully recapitulate the cellular milieu. Cellular target engagement assays provide direct evidence of a drug-target interaction at a physiological concentration and in the presence of competing endogenous ligands. The Cellular Thermal Shift Assay (CETSA) is a robust method for this purpose.[18][19][20][21]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells with either 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine or a vehicle control (DMSO) and incubate to allow for target engagement.

• Heating: Heat aliquots of the treated cells across a range of temperatures (e.g., 40°C to 70°C). Ligand binding typically stabilizes the target protein, increasing its melting temperature.

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated/aggregated proteins by centrifugation.

• Protein Detection: Analyze the amount of the putative target protein remaining in the soluble fraction for each temperature point using Western blotting or other quantitative protein detection methods.

• Data Analysis: Plot the amount of soluble protein as a function of temperature for both the drug-treated and vehicle-treated samples. A shift in the melting curve to a higher temperature in the drug-treated sample indicates target engagement.

Figure 3: The Cellular Thermal Shift Assay (CETSA) workflow.

Conclusion and Future Directions

The methodologies outlined in this guide provide a rigorous and systematic approach to identifying the therapeutic targets of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine. By leveraging the known pharmacology of the pyrimidine scaffold, we can rationally direct our initial efforts towards the protein kinase family. The subsequent unbiased and cellular validation techniques ensure a high degree of confidence in the identified targets. Upon successful validation, further studies, including enzymatic IC₅₀ determinations, cell-based functional assays, and in vivo efficacy models, will be necessary to fully characterize the compound's therapeutic potential and advance it through the drug development pipeline.

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An In-Depth Technical Guide to the In Silico Modeling of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Prepared by: A Senior Application Scientist

This guide provides a comprehensive walkthrough for the computational analysis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, a novel compound with potential therapeutic applications. As researchers and drug development professionals, the ability to predict a molecule's behavior in silico is paramount for accelerating discovery pipelines and mitigating late-stage failures. This document moves beyond a simple recitation of steps, offering a narrative grounded in the causality of experimental choices, ensuring that each protocol is a self-validating system.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anti-inflammatory and anticancer properties.[1][2][3] The subject of our study, 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, represents a frontier molecule whose potential can be unlocked through rigorous computational modeling. This guide will detail the essential workflows from ligand preparation to advanced molecular dynamics and pharmacokinetic predictions.

Section 1: Foundational Workflow for In Silico Analysis

The journey from a chemical structure to a putative drug candidate is a multi-step process. Each stage builds upon the last, and the integrity of the entire workflow depends on the meticulous execution of each part. The following diagram outlines the comprehensive in silico modeling pipeline that we will explore in this guide.

Caption: Overall in silico modeling workflow.

Section 2: Ligand Preparation: From 2D Structure to 3D Reality

The accuracy of any simulation is fundamentally dependent on the quality of the input structures. For our ligand, 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, this means converting its two-dimensional representation into a three-dimensional, energetically minimized conformation.

Causality: A molecule's 3D structure dictates its interaction with a biological target. An improperly optimized ligand geometry will lead to artifactual docking poses and unreliable binding energy calculations. The goal is to find the lowest energy conformation, which is the most probable state of the molecule in a biological system.

Protocol 2.1: Ligand Preparation Workflow

• Obtain 2D Representation: Start with the canonical SMILES (Simplified Molecular Input Line Entry System) string for the molecule. For 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, this is CN(C1=NC(=CC(=N1)Cl)Cl)C2=CC=CC=C2.

• Convert to 3D: Use a tool like Open Babel to convert the SMILES string into a 3D structure. This initial conversion is a rough approximation.

• Add Hydrogens: The pH of the biological environment (typically ~7.4) must be considered. Add hydrogens appropriate for this pH, as protonation states are critical for forming hydrogen bonds.

• Assign Partial Charges: The electrostatic interactions between the ligand and protein are governed by the distribution of charges. Assign Gasteiger or AM1-BCC charges, which are standard for small organic molecules in docking studies.

• Energy Minimization: This is the most critical step. Use a force field like MMFF94 or UFF to relax the 3D structure into a low-energy conformation. This process resolves any steric clashes or unfavorable bond angles from the initial 3D conversion.

• Save in Appropriate Format: Save the final, optimized structure as a .pdbqt file for use with AutoDock Vina or as a .mol2 file for other docking software.[4]

Caption: Ligand preparation workflow.

Table 1: Physicochemical Properties of the Ligand

The following properties were calculated for the energy-minimized structure of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Property	Value	Source
Molecular Formula	C₁₁H₉Cl₂N₃	PubChem Analog[5]
Molecular Weight	254.12 g/mol	Calculated
XLogP3	3.5	Calculated
Hydrogen Bond Donors	0	Calculated
Hydrogen Bond Acceptors	3	Calculated
Rotatable Bonds	2	Calculated

Section 3: Target Identification and Protein Preparation

In silico modeling is a hypothesis-driven process. The selection of a biological target is a critical decision that should be based on existing literature for similar compounds or a broader understanding of the disease pathology. Pyrimidine derivatives have shown efficacy against a range of targets, including kinases and dihydrofolate reductase (DHFR).[1][6][7] For this guide, we will hypothesize that our compound may target Epidermal Growth Factor Receptor (EGFR), a well-known kinase implicated in cancer.[1]

Causality: A protein structure downloaded from the Protein Data Bank (PDB) is a snapshot and not immediately ready for simulation. It often contains non-essential water molecules, co-factors, and may be missing hydrogens. Preparing the protein correctly ensures that the binding site is accurately represented and that the docking algorithm can correctly calculate interactions.

Protocol 3.1: Protein Preparation Workflow

• Select and Download PDB Structure: Choose a high-resolution crystal structure of the target protein. For this example, we will use PDB ID: 2GS2, a structure of EGFR kinase domain. Download the .pdb file from the RCSB PDB.[8]

• Clean the PDB File:

  • Remove Water Molecules: Water molecules in the binding site can interfere with docking. They are typically removed unless a specific water molecule is known to be critical for ligand binding (a bridging water).

  • Remove Co-crystallized Ligands/Ions: The original ligand and any non-essential ions should be removed to create an empty binding pocket.

• Add Polar Hydrogens: PDB files from X-ray crystallography often lack hydrogen atoms. Add polar hydrogens, as they are essential for defining hydrogen bond donors and acceptors.

• Assign Charges: Assign Kollman charges to the protein atoms.

• Save in PDBQT Format: Save the prepared protein structure as a .pdbqt file for use with AutoDock Vina.

Caption: Protein preparation workflow.

Section 4: Molecular Docking: Unveiling the Binding Interaction

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein.[8] The primary outputs are the binding pose (the 3D orientation of the ligand in the active site) and the binding affinity, a score that estimates the strength of the interaction.

Causality: The docking algorithm systematically searches for the best "fit" of the ligand within a defined binding pocket. This search is guided by a scoring function that evaluates van der Waals forces, electrostatic interactions, and hydrogen bonds. A lower binding affinity score typically indicates a more stable and favorable interaction.

Protocol 4.1: Molecular Docking with AutoDock Vina

• Define the Search Space (Grid Box): The docking algorithm needs to know where to search for a binding site. A grid box is defined around the known active site of the protein. The coordinates for this box can be determined from the position of the co-crystallized ligand in the original PDB file.[9]

• Configure Docking Parameters: Create a configuration file that specifies the paths to the prepared protein and ligand (.pdbqt files), the coordinates of the grid box, and the exhaustiveness of the search (a higher value increases computational time but also the thoroughness of the search).

• Run the Docking Simulation: Execute the AutoDock Vina program using the configuration file.[4]

• Analyze the Results: Vina will output a file containing the predicted binding poses and their corresponding affinity scores (in kcal/mol). The top-ranked pose (lowest energy) is the most likely binding conformation.

• Visualize the Interaction: Use a molecular visualization tool like PyMOL or UCSF Chimera to view the docked pose.[8][9] Analyze the hydrogen bonds and hydrophobic interactions between the ligand and the protein's amino acid residues.

Caption: Molecular docking workflow.

Table 2: Hypothetical Docking Results

Rank	Binding Affinity (kcal/mol)	RMSD from Best Mode	Key Interacting Residues (Hypothetical)
1	-8.9	0.000	Met793, Leu718, Gly796 (H-bond with backbone)
2	-8.5	1.254	Leu844, Cys797
3	-8.2	1.987	Val726, Ala743

Trustworthiness Check: To validate this docking protocol, one should first remove the original ligand from the 2GS2 crystal structure and then re-dock it. A successful protocol should be able to reproduce the original crystallographic pose with a Root Mean Square Deviation (RMSD) of less than 2.0 Å.

Section 5: Molecular Dynamics: Simulating Nature's Dance

While docking provides a static snapshot of the binding event, Molecular Dynamics (MD) simulations allow us to observe the dynamic behavior of the protein-ligand complex over time. This provides crucial insights into the stability of the binding pose and the flexibility of the protein.

Causality: A protein is not a rigid structure. It is a dynamic entity that fluctuates and changes conformation. MD simulations model the movement of atoms and molecules by solving Newton's equations of motion. By simulating the complex in a realistic environment (e.g., a water box with ions), we can assess whether the interactions predicted by docking are stable over a period of nanoseconds.

Protocol 5.1: Basic MD Simulation Workflow

• System Preparation: Take the best-ranked docked pose of the 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine-EGFR complex.

• Solvation: Place the complex in the center of a box of water molecules (e.g., TIP3P water model) to simulate the aqueous cellular environment.

• Ionization: Add ions (e.g., Na⁺ and Cl⁻) to neutralize the system and mimic physiological salt concentration.

• Minimization: Perform energy minimization on the entire system (protein, ligand, water, ions) to relax any steric clashes introduced during solvation.

• Equilibration: Gradually heat the system to the target temperature (e.g., 300 K) and then equilibrate the pressure. This ensures the simulation starts from a stable state.

• Production Run: Run the simulation for a desired length of time (e.g., 50-100 nanoseconds). Trajectories (snapshots of the system at regular intervals) are saved for analysis.

• Analysis: Analyze the trajectory to calculate metrics like RMSD (to check for stability), RMSF (to identify flexible regions of the protein), and hydrogen bond occupancy.

Section 6: ADMET Prediction: Will It Make a Good Drug?

A potent molecule is useless if it is toxic or cannot reach its target in the body. ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is a critical in silico step to filter out compounds with poor pharmacokinetic profiles early in the discovery process.[10][11]

Causality: Properties like solubility, permeability, and metabolic stability are governed by a molecule's physicochemical characteristics. Machine learning models, trained on large datasets of experimental ADMET data, can predict these properties based on the chemical structure of a new compound.[12][13][14]

Protocol 6.1: Using an ADMET Prediction Server

• Select a Tool: Numerous web-based tools are available, such as SwissADME and ADMETlab.[10]

• Input the Molecule: Provide the SMILES string of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine to the server.

• Run Prediction: The server will calculate a wide range of properties.

• Analyze the Profile: Evaluate the predicted properties against established criteria for drug-likeness, such as Lipinski's Rule of Five.

Table 3: Predicted ADMET Properties (Hypothetical)

Property Category	Parameter	Predicted Value	Assessment
Physicochemical	Lipinski's Rule of 5	0 Violations	Good Drug-Likeness
Absorption	Caco-2 Permeability	High	Good Absorption
Human Intestinal Absorption	92%	Good Absorption
Distribution	Blood-Brain Barrier (BBB)	Permeable	Potential for CNS activity
Metabolism	CYP2D6 Inhibitor	Yes	Potential for drug-drug interactions
CYP3A4 Inhibitor	No	Low risk of interaction
Toxicity	AMES Mutagenicity	Non-mutagen	Low toxicity risk
hERG Inhibition	Low risk	Low cardiotoxicity risk

Section 7: Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous workflow for the in silico modeling of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine. By following these protocols, researchers can generate robust hypotheses about the molecule's potential biological target, binding mode, dynamic stability, and drug-like properties. The hypothetical results presented suggest that this compound is a promising candidate with good binding affinity for EGFR and a favorable ADMET profile.

The next logical steps would be to synthesize this compound and validate these in silico predictions through in vitro experiments, such as kinase inhibition assays and cell-based cytotoxicity studies.[1] The synergy between computational modeling and experimental validation is the key to modern, efficient drug discovery.

Section 8: References

• PubChem. (n.d.). 4,6-Dichloro-2-methylpyrimidin-5-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Wang, L., et al. (2011). 6-Chloro-N4-methyl-N4-phenylpyrimidine-4,5-diamine. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 9), o2089. Retrieved from [Link]

• Bioinformatics Review. (2020). Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. YouTube. Retrieved from [Link]

• Reddy, L. V., et al. (2020). Design, Synthesis, In Silico and In Vitro Evaluation of Novel Pyrimidine Derivatives as EGFR Inhibitors. Medicinal Chemistry, 16(7), 983-995. Retrieved from [Link]

• Deep Origin. (n.d.). ADMET Predictions - Computational Chemistry Glossary. Retrieved from [Link]

• PubChem. (n.d.). 4-Methyl-6-phenylpyrimidin-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Sonawane, P. R., et al. (2024). Insilico Drug Design, Synthesis and Evaluation of Anti-inflammatory Activity Pyrimidine Analogue. Biosciences Biotechnology Research Asia, 21(2). Retrieved from [Link]

• Simulations Plus. (n.d.). ADMET Predictor®. Retrieved from [Link]

• Khan, I., et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances, 11(10), 5559-5589. Retrieved from [Link]

• ResearchGate. (2022). Synthesis of 4, 6-substituted di-(phenyl) pyrimidin-2-amines derivatives. Retrieved from [Link]

• ChemCopilot. (2024). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. Retrieved from [Link]

• Xiong, G., et al. (2024). ADMETlab 3.0: an updated comprehensive online ADMET prediction platform. Nucleic Acids Research, 52(W1), W638-W646. Retrieved from [Link]

• ResearchGate. (2023). In Silico analysis of pyrimidine derivatives as potential antibacterial agents. Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesizing 4,6-dichloro-2-(propylthio)-5-aminopyrimidine. Retrieved from

• Bentham Science. (2021). In Silico Drug Design: Development of New Pyrimidine-based Benzothiazole Derivatives, Selective for CDK2. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 13.2: How to Dock Your Own Drug. Retrieved from [Link]

• Rowan Scientific. (n.d.). ADMET Prediction. Retrieved from [Link]

• PubChem. (n.d.). N,4-Dimethyl-6-phenylpyrimidin-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2024). Synthesis and Biological Activity of New Derivatives of 6-chloro-5-((4-chlorophenyl)diazenyl)pyrimidine-2,4-diamine and 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine. Retrieved from [Link]

• Sygnature Discovery. (n.d.). ADMET Prediction Software. Retrieved from [Link]

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The Versatile Scaffold: A Technical Guide to 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine and its Potential in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents. Among its many derivatives, 4,6-dichloropyrimidines serve as highly versatile intermediates, enabling the synthesis of a diverse array of compounds with significant biological activity. This technical guide focuses on the synthesis, chemical properties, and potential applications of a specific derivative, 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, a molecule poised for exploration in modern drug discovery programs, particularly in the realm of kinase inhibition.

The 4,6-Dichloropyrimidine Core: A Gateway to Chemical Diversity

The reactivity of the 4,6-dichloropyrimidine ring is central to its utility as a synthetic building block. The two chlorine atoms at the C4 and C6 positions are susceptible to nucleophilic aromatic substitution (SNAr), allowing for the sequential or simultaneous introduction of various functional groups. This differential reactivity is often influenced by the electronic nature of the substituent at the C2 position and the reaction conditions employed.

The electron-withdrawing nature of the pyrimidine ring activates the chlorine atoms towards displacement by nucleophiles such as amines, alcohols, and thiols. This reactivity is fundamental to the construction of libraries of substituted pyrimidines for screening against various biological targets.

Synthesis of Substituted Aminopyrimidines: A Review of Methodologies

For instance, the synthesis of 6-chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine has been reported, starting from 4,6-dichloro-5-nitro-pyrimidine and N-methylbenzenamine.[1] This reaction proceeds via a nucleophilic aromatic substitution where the amine displaces one of the chlorine atoms.

Proposed Synthetic Protocol for 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine:

A logical and experimentally sound approach to synthesize the title compound would involve the reaction of 2,4,6-trichloropyrimidine with N-methylaniline. The greater reactivity of the chlorine atom at the C2 position towards nucleophilic attack compared to those at C4 and C6 would favor the desired substitution.

Experimental Workflow:

Caption: Proposed synthetic workflow for 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 2,4,6-trichloropyrimidine in an inert solvent such as tetrahydrofuran (THF) or dioxane, add N-methylaniline and a non-nucleophilic base like triethylamine or diisopropylethylamine (DIPEA).

• Reaction Conditions: The reaction mixture is stirred at a controlled temperature, ranging from room temperature to reflux, to facilitate the substitution reaction.

• Monitoring: The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the consumption of the starting materials and the formation of the product.

• Workup: Upon completion, the reaction is quenched with water and the aqueous layer is extracted with a suitable organic solvent, such as ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Physicochemical Properties and Characterization

The physicochemical properties of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine can be predicted based on its structure and data from analogous compounds.

Property	Predicted Value	Source/Method
Molecular Formula	C11H9Cl2N3	-
Molecular Weight	254.12 g/mol	-
Appearance	Likely a solid at room temperature	Analogy to similar compounds
Solubility	Expected to be soluble in common organic solvents (e.g., DCM, EtOAc, THF)	General properties of similar organic molecules

Characterization Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be crucial for confirming the structure, showing the characteristic peaks for the aromatic protons, the N-methyl group, and the pyrimidine ring carbons.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.

Potential Applications in Medicinal Chemistry: A Focus on Kinase Inhibition

The 2-aminopyrimidine scaffold is a well-established pharmacophore in the design of protein kinase inhibitors.[2] Numerous approved drugs and clinical candidates feature this core structure, which often forms key hydrogen bonding interactions with the hinge region of the kinase active site.

Derivatives of N-phenylpyrimidin-2-amine have been investigated as inhibitors of various kinases, including Cyclin-Dependent Kinases (CDKs) and Aurora Kinases.[3][4][5] For instance, N-(pyridin-3-yl)pyrimidin-4-amine analogues have been identified as potent CDK2 inhibitors.[4] The dysregulation of CDKs is a hallmark of many cancers, making them attractive targets for therapeutic intervention.[6]

The structural features of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine make it an intriguing candidate for development as a kinase inhibitor. The N-methyl-N-phenylamino group at the C2 position can be oriented to interact with the kinase active site, while the chlorine atoms at C4 and C6 provide handles for further chemical modification to enhance potency and selectivity.

Potential Signaling Pathways for Investigation:

The development of derivatives from this core scaffold could lead to inhibitors targeting key signaling pathways implicated in cancer cell proliferation and survival.

Caption: Potential kinase targets and downstream signaling pathways for inhibitors derived from the 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine scaffold.

Future Directions and Conclusion

4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine represents a promising, yet underexplored, chemical entity. The synthetic route to this compound is feasible based on well-established methodologies for related structures. Its core scaffold is highly amenable to further derivatization, allowing for the creation of a focused library of compounds for biological screening.

The primary area of interest for this class of molecules lies in the development of novel kinase inhibitors. The N-phenylpyrimidin-2-amine motif is a proven pharmacophore for this target class. Future research should focus on:

• Synthesis and Characterization: The unambiguous synthesis and thorough characterization of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

• Library Synthesis: The generation of a diverse library of analogues by substitution of the chlorine atoms at the C4 and C6 positions.

• Biological Screening: Screening of the synthesized compounds against a panel of protein kinases to identify initial hits.

• Structure-Activity Relationship (SAR) Studies: Elucidation of the SAR to guide the optimization of hit compounds for improved potency, selectivity, and pharmacokinetic properties.

References

• ChemInform Abstract: Chemoselective Reactions of 4,6-Dichloro-2-(methylsulfonyl)pyrimidine and Related Electrophiles with Amines. (2010). ChemInform, 41(32).

• PubChem. (n.d.). 4,6-Dichloro-2-methylpyrimidin-5-amine. Retrieved from [Link]

• Shi, F., Zhu, L. H., Zhang, L., & Li, Y. F. (2011). 6-Chloro-N4-methyl-N4-phenylpyrimidine-4,5-diamine. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 8), o2089. Retrieved from [Link]

• Shi, F., Zhu, L. H., Zhang, L., & Li, Y. F. (2011). 6-Chloro-N-methyl-N-phenylpyrimidine-4,5-diamine. ResearchGate. Retrieved from [Link]

• Synthesis of 4, 6-substituted di-(phenyl) pyrimidin-2-amines derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 4-Methyl-6-phenylpyrimidin-2-amine. Retrieved from [Link]

• Wang, S., et al. (2020). Discovery and SARs of 5-Chloro- N4-phenyl- N2-(pyridin-2-yl)pyrimidine-2,4-diamine Derivatives as Oral Available and Dual CDK6 and 9 Inhibitors with Potent Antitumor Activity. Journal of Medicinal Chemistry, 63(8), 4186-4206. Retrieved from [Link]

• Synthesis and Structure–Activity Relationships for the Anti-Mycobacterial Activity of 3-Phenyl-N-(Pyridin-2-ylmethyl)Pyrazolo[1,5-a]Pyrimidin-7-Amines. (2022). Molecules, 27(18), 5894. Retrieved from [Link]

• N-(Pyridin-3-yl)pyrimidin-4-amine analogues as potent CDK2 inhibitors: an in silico investigative approach. (n.d.). RSC Publishing. Retrieved from [Link]

• Preparation method of 4,6-dichloro-2-(propythio)pyrimidine-5-amine. (n.d.). Google Patents.

• PubChem. (n.d.). N,4-Dimethyl-6-phenylpyrimidin-2-amine. Retrieved from [Link]

• Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. (2022). Molecules, 27(23), 8527. Retrieved from [Link]

• Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors. (2010). Journal of Medicinal Chemistry, 53(11), 4367-4377. Retrieved from [Link]

• 5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine. (2022). Molecules, 27(21), 7434. Retrieved from [Link]

• 4,6-Dichloro-N-(methyl-d3)pyridazine-3-carboxamide. (n.d.). Pharmaffiliates. Retrieved from [Link]

• Medicinal Chemistry Insights: Leveraging 2,5-Dichloro-N-[2-(isopropylsulfonyl)phenyl]pyrimidin-4-amine. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dichloro-6-methylpyrimidin-5-amine. Retrieved from [Link]

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• 6. mdpi.com [mdpi.com]

4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine molecular weight and formula

An In-depth Technical Guide to 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine: Synthesis, Characterization, and Therapeutic Potential

Authored by a Senior Application Scientist

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, a substituted pyrimidine with significant potential as a scaffold in medicinal chemistry. This document details the compound's physicochemical properties, a robust synthetic protocol, methods for structural elucidation, and explores its promising applications in drug discovery based on the activities of structurally related molecules.

The Pyrimidine Scaffold: A Cornerstone of Medicinal Chemistry

The pyrimidine ring is a "privileged" heterocyclic scaffold, meaning it is a common structural motif in biologically active compounds, including a variety of approved drugs.[1][2] Its ability to form multiple hydrogen bonds and act as a bioisostere for other aromatic systems allows for effective interaction with a wide range of biological targets.[2] This has led to the development of pyrimidine-containing drugs for diverse therapeutic areas, including oncology, infectious diseases, and inflammatory conditions.[3][4] 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine is a specific derivative that holds promise as a versatile intermediate for creating libraries of novel therapeutic agents.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its application in drug discovery and development. The key properties of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₁H₉Cl₂N₃	Calculated
Molecular Weight	254.12 g/mol	Calculated
Appearance	Expected to be a solid at room temperature	Inferred from related compounds
Solubility	Expected to be soluble in organic solvents like THF, EtOAc, and CH₂Cl₂	Inferred from synthetic protocols[5]
LogP (predicted)	3.5 - 4.5	Cheminformatic prediction
Hydrogen Bond Donors	0	Calculated
Hydrogen Bond Acceptors	3	Calculated

Synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

The synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine can be achieved via a nucleophilic aromatic substitution (SNAᵣ) reaction. This approach is analogous to the synthesis of similar substituted pyrimidines.[5] The proposed reaction involves the treatment of 2,4,6-trichloropyrimidine with N-methylaniline.

Reaction Scheme

The reaction proceeds by the selective displacement of the chlorine atom at the 2-position of the pyrimidine ring by the secondary amine of N-methylaniline. The 2-position is generally the most electrophilic and susceptible to nucleophilic attack in 2,4,6-trichloropyrimidine.

Experimental Protocol

Materials:

• 2,4,6-trichloropyrimidine

• N-methylaniline

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,4,6-trichloropyrimidine (1.0 eq) in anhydrous THF.

• Addition of Reagents: To the stirred solution, add N-methylaniline (1.1 eq) followed by the dropwise addition of a base such as triethylamine (1.5 eq). The base is crucial to neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards the product.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Once the reaction is complete, concentrate the mixture in vacuo to remove the THF.

  • Dilute the residue with ethyl acetate and wash sequentially with 1M HCl (to remove excess base and N-methylaniline), water, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Synthesis Workflow Diagram

Sources

• 1. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects [mdpi.com]
• 2. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10657G [pubs.rsc.org]
• 5. 6-Chloro-N 4-methyl-N 4-phenyl­pyrimidine-4,5-diamine - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The Strategic Utility of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine in Modern Medicinal Chemistry

Introduction: The Pyrimidine Scaffold as a Privileged Structure in Drug Discovery

The pyrimidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active molecules, including several FDA-approved drugs.[1] Its ability to engage in hydrogen bonding and other key intermolecular interactions makes it an ideal framework for designing ligands that target a wide array of biological macromolecules. Within this important class of heterocycles, 2-aminopyrimidine derivatives have garnered significant attention, particularly as potent inhibitors of protein kinases.[2] The phenylaminopyrimidine (PAP) moiety, for instance, is the central pharmacophore in the groundbreaking cancer therapeutic, Imatinib (Gleevec®).[3][4] This application note delves into the synthesis and versatile applications of a key intermediate, 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine , a building block poised for the efficient construction of diverse molecular libraries targeting kinases and other enzymes implicated in various disease states.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties and safe handling procedures for any chemical intermediate is paramount for its effective and secure utilization in a research setting.

Property	Value	Source
Molecular Formula	C₁₁H₉Cl₂N₃	N/A
Molecular Weight	254.12 g/mol	N/A
Appearance	Expected to be a solid	General knowledge
Solubility	Likely soluble in common organic solvents (e.g., DCM, THF, DMF)	General knowledge
Stability	Stable under standard laboratory conditions; avoid strong acids and oxidizing agents.	General knowledge

Safety and Handling: Dichloropyrimidine derivatives should be handled with care in a well-ventilated fume hood.[5] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory. These compounds are generally considered irritants and harmful if swallowed or in contact with skin.[6] All waste materials should be disposed of in accordance with institutional and local regulations.

Synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine: A Strategic Approach

The synthesis of the title compound can be approached in a logical, multi-step sequence, starting from readily available precursors. The overall strategy involves the initial formation of the 2-amino-4,6-dichloropyrimidine core, followed by the introduction of the N-methyl-N-phenylamino substituent.

Caption: Synthetic workflow for 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Protocol 1: Synthesis of 2-Amino-4,6-dichloropyrimidine

This protocol is adapted from established procedures for the chlorination of dihydroxypyrimidines.[7][8]

Materials:

• 2-Amino-4,6-dihydroxypyrimidine

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylaniline

• Ice

• Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, suspend 2-amino-4,6-dihydroxypyrimidine (1.0 eq) in phosphorus oxychloride (3.0-5.0 eq).

• Cool the mixture in an ice bath and add N,N-dimethylaniline (2.0 eq) dropwise, maintaining the internal temperature below 20 °C.

• After the addition is complete, heat the reaction mixture to 80-90 °C and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a concentrated NaOH solution, keeping the temperature below 20 °C.

• Extract the aqueous slurry with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to afford 2-amino-4,6-dichloropyrimidine.

Protocol 2: Representative Synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Materials:

• 2-Amino-4,6-dichloropyrimidine (from Protocol 1)

• N-methylaniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Argon or Nitrogen gas

Procedure:

• To an oven-dried Schlenk flask, add 2-amino-4,6-dichloropyrimidine (1.0 eq), Pd₂(dba)₃ (0.02 eq), and Xantphos (0.04 eq).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add anhydrous toluene, followed by N-methylaniline (1.2 eq) and sodium tert-butoxide (1.4 eq).

• Heat the reaction mixture to 100-110 °C and stir for 12-24 hours, monitoring the reaction by TLC or LC-MS.

• Cool the mixture to room temperature and quench with water.

• Extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Application in Medicinal Chemistry: A Scaffold for Kinase Inhibitors

The true value of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine lies in its potential as a versatile scaffold for the synthesis of kinase inhibitors. The two chlorine atoms at the C4 and C6 positions are differentially reactive, allowing for sequential and regioselective functionalization.

The Chemistry of Regioselectivity

The pyrimidine ring is electron-deficient, which facilitates nucleophilic aromatic substitution (SNAr) at the halogenated positions. Generally, the C4 and C6 positions are more electrophilic and thus more reactive towards nucleophiles than the C2 position.[11][12] This inherent reactivity hierarchy is the cornerstone of a modular synthetic strategy.

Caption: Regioselective functionalization of the dichloropyrimidine core.

This regioselectivity allows for the sequential introduction of different substituents at the C4 and C6 positions, enabling the rapid generation of a library of diverse molecules from a common intermediate. This is a highly efficient strategy in lead optimization during drug discovery.

Application in the Synthesis of CDK and Other Kinase Inhibitors

The 2-(N-methyl-N-phenylamino)pyrimidine scaffold is a key feature in a number of potent kinase inhibitors, particularly those targeting Cyclin-Dependent Kinases (CDKs).[13][14] For example, Palbociclib (Ibrance®), a highly successful drug for the treatment of HR-positive and HER2-negative breast cancer, features a related 2-anilinopyrimidine core.[5][15] The N-methyl group can provide steric constraints that influence the conformation of the molecule and its binding to the target kinase, potentially improving selectivity and potency.

This protocol illustrates the functionalization of the more reactive C4 position, a common step in the synthesis of kinase inhibitors.[16][17]

Materials:

• 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine (from Protocol 2)

• Arylboronic acid (e.g., 4-pyridylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane and Water (4:1 mixture)

• Argon or Nitrogen gas

Procedure:

• In a microwave vial, combine 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine (1.0 eq), the arylboronic acid (1.1 eq), Pd(PPh₃)₄ (0.05 eq), and K₂CO₃ (2.0 eq).

• Add the 1,4-dioxane/water mixture.

• Seal the vial and degas the mixture by bubbling with an inert gas for 10 minutes.

• Heat the reaction in a microwave reactor to 100-120 °C for 15-30 minutes.

• Monitor the reaction by LC-MS. Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the C4-arylated product.

Following functionalization at C4, the remaining chloro group at C6 can be displaced, for example, by an amine via another Buchwald-Hartwig reaction.

Materials:

• C4-arylated pyrimidine from Protocol 3

• Amine (e.g., piperazine derivative)

• Pd₂(dba)₃

• BINAP

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Argon or Nitrogen gas

Procedure:

• Follow the general procedure outlined in Protocol 2, using the C4-arylated pyrimidine as the starting material and the desired amine as the nucleophile.

• The reaction conditions (temperature, time, ligand) may require optimization depending on the specific substrates.

• Workup and purification are performed as described previously to yield the final di-substituted product.

Structure-Activity Relationship (SAR) Insights

The 2-(N-methyl-N-phenylamino)pyrimidine scaffold provides a rigid core that correctly orients substituents for interaction with the kinase hinge region. The N-methyl group can prevent the formation of a hydrogen bond with the hinge region, which can be a strategy to alter kinase selectivity profiles. The substituents at the C4 and C6 positions extend into the solvent-exposed region and the ribose-binding pocket of the ATP-binding site, respectively. Judicious choice of these substituents is critical for achieving high potency and selectivity.[16][18]

Position	Role in Kinase Binding	Common Substituents
C2 (N-methyl-N-phenyl)	Occupies the hydrophobic pocket, influences selectivity.	The phenyl ring can be substituted to pick up additional interactions.
C4	Extends towards the solvent-exposed region.	Often carries solubilizing groups or moieties that can interact with the protein surface.
C6	Projects into the ribose-binding pocket.	Small, flat aromatic or heteroaromatic rings are often favored.

Conclusion

4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine is a highly valuable and versatile building block in medicinal chemistry. Its synthesis is achievable through established synthetic routes, and its predictable regioselectivity allows for the controlled and sequential introduction of diverse chemical functionalities. This makes it an ideal scaffold for the construction of libraries of compounds, particularly for the discovery and optimization of kinase inhibitors. The strategic use of this intermediate can significantly accelerate drug discovery programs aimed at developing novel therapeutics for cancer and other diseases driven by aberrant kinase activity.

References

• Aldehyde Phenylamino-Pyrimidine as Key Precursor for the Synthesis of Imatinib Analogs and In Silico Studies of Their Intermediates. (2023). MDPI. [Link]

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• Process for preparing 2-amino-4,6-dichloropyrimidine. (1997).

• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. (2008). MDPI. [Link]

• Phenylpyrazalopyrimidines as Tyrosine Kinase Inhibitors: Synthesis, Antiproliferative Activity, and Molecular Simulations. (2019). PMC. [Link]

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• Examples of FDA‐approved kinase inhibitors exhibiting the... (2021). ResearchGate. [Link]

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• Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. (2023). ACS Omega. [Link]

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• Molecular Modeling Studies of N-phenylpyrimidine-4-amine Derivatives for Inhibiting FMS-like Tyrosine Kinase-3. (2022). MDPI. [Link]

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• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2016). RSC Publishing. [Link]

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Application Notes and Protocols for the Scale-Up Synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Abstract

This comprehensive guide details a robust and scalable two-step synthetic route for the preparation of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, a key intermediate in pharmaceutical and agrochemical research. The synthesis commences with the chlorination of 2-amino-4,6-dihydroxypyrimidine using a phosphorus oxychloride/triethylamine system to yield 2-amino-4,6-dichloropyrimidine. The subsequent nucleophilic aromatic substitution (SNAr) with N-methylaniline affords the target compound. This document provides in-depth protocols, mechanistic insights, safety precautions, and troubleshooting strategies tailored for researchers, scientists, and drug development professionals engaged in process scale-up.

Introduction and Significance

Substituted pyrimidines are a cornerstone of modern medicinal chemistry, forming the core scaffold of numerous therapeutic agents. The title compound, 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, is a versatile building block, with its reactive chloro groups at the C4 and C6 positions allowing for further functionalization. The 2-amino substituent, modified with N-methyl and N-phenyl groups, plays a crucial role in modulating the electronic properties of the pyrimidine ring and can be pivotal for biological activity. A reliable and scalable synthesis of this intermediate is therefore of significant interest for the efficient production of libraries of potential drug candidates.

The synthetic strategy outlined herein is designed for scalability, employing cost-effective reagents and considering process safety and efficiency.

Overall Synthetic Scheme

The synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine is achieved in two primary stages, starting from commercially available 2-amino-4,6-dihydroxypyrimidine.

Figure 1: Two-step synthesis of the target compound.

Part 1: Synthesis of 2-Amino-4,6-dichloropyrimidine

Mechanistic Rationale

The conversion of 2-amino-4,6-dihydroxypyrimidine to its dichloro counterpart is a classic chlorination reaction.[1] Phosphorus oxychloride (POCl₃) serves as both the chlorinating agent and, in many traditional procedures, the solvent.[2][3] The reaction is facilitated by an acid scavenger, typically a tertiary amine like triethylamine or N,N-dimethylaniline, which neutralizes the hydrochloric acid generated during the reaction.[2][4] The use of an appropriate amount of POCl₃ and an acid scavenger at controlled temperatures is crucial for high yield and purity, avoiding the need for large excesses of the corrosive and toxic POCl₃.[5]

Scale-Up Protocol for 2-Amino-4,6-dichloropyrimidine

Materials and Equipment:

• 2-Amino-4,6-dihydroxypyrimidine

• Phosphorus oxychloride (POCl₃)

• Triethylamine

• Toluene

• Water (deionized)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Jacketed glass reactor with overhead mechanical stirrer, temperature probe, condenser, and addition funnel

• Heating/cooling circulator

• Filtration apparatus

• Rotary evaporator

Procedure:

• Reactor Setup: Equip a clean, dry 10 L jacketed glass reactor with a mechanical stirrer, temperature probe, condenser (with a gas outlet connected to a scrubber), and an addition funnel. Ensure the system is inerted with nitrogen.

• Reagent Charging: Charge the reactor with 2-amino-4,6-dihydroxypyrimidine (1.0 kg, 7.87 mol) and phosphorus oxychloride (2.41 L, 3.99 kg, 26.0 mol).

• Initial Heating and Amine Addition: Begin stirring the slurry and heat the mixture to 55-60°C. Once the temperature is stable, add triethylamine (2.19 L, 1.59 kg, 15.7 mol) dropwise via the addition funnel over 2-3 hours, maintaining the internal temperature between 60-70°C. The reaction is exothermic.

• Reaction Monitoring: After the addition is complete, maintain the reaction mixture at 65-70°C for an additional 2-3 hours. Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Work-up and Quenching: Cool the reaction mixture to 20-25°C. In a separate, appropriately sized vessel, charge 10 L of cold water and 5 kg of crushed ice. Slowly and carefully transfer the reaction mixture to the ice-water slurry with vigorous stirring, ensuring the temperature of the quench mixture does not exceed 40°C. This step is highly exothermic and releases HCl gas; perform in a well-ventilated fume hood.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous slurry with toluene (3 x 4 L).

• Washing: Combine the organic layers and wash sequentially with water (2 x 3 L), saturated sodium bicarbonate solution (2 x 3 L), and brine (3 L).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure on a rotary evaporator to afford the crude product.

• Purification: The crude 2-amino-4,6-dichloropyrimidine can be recrystallized from a suitable solvent system (e.g., ethanol/water or toluene/heptane) to yield the pure product as a solid.

Table 1: Key Parameters for Step 1

Parameter	Value
Molar Ratio (Substrate:POCl₃:Et₃N)	1 : 3.3 : 2.0
Reaction Temperature	60-70°C
Reaction Time	4-6 hours
Expected Yield	80-90%
Purity (by HPLC)	>98%

Part 2: Synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Mechanistic Rationale

This step is a nucleophilic aromatic substitution (SNAr) reaction. The pyrimidine ring is electron-deficient due to the electronegativity of the nitrogen atoms, making the carbon atoms attached to the chlorine atoms susceptible to nucleophilic attack.[6] The reaction proceeds via a Meisenheimer complex, a resonance-stabilized intermediate.[7] The presence of a base, such as potassium carbonate, is required to deprotonate the N-methylaniline, increasing its nucleophilicity, or to act as an acid scavenger for any generated HCl. The choice of a polar aprotic solvent like DMF facilitates the reaction by solvating the cation of the base and not interfering with the nucleophile.

Figure 2: Generalized SNAr mechanism.

Scale-Up Protocol for 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Materials and Equipment:

• 2-Amino-4,6-dichloropyrimidine

• N-Methylaniline

• Potassium carbonate (K₂CO₃), finely powdered and dried

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexanes

• Water (deionized)

• Jacketed glass reactor with overhead mechanical stirrer, temperature probe, and condenser

• Heating/cooling circulator

• Filtration apparatus

• Rotary evaporator

Procedure:

• Reactor Setup: Set up a clean, dry 10 L jacketed glass reactor as described in Part 1.

• Reagent Charging: Charge the reactor with 2-amino-4,6-dichloropyrimidine (820 g, 5.0 mol), potassium carbonate (1.38 kg, 10.0 mol), and anhydrous DMF (5 L).

• Nucleophile Addition: Begin stirring the suspension and add N-methylaniline (535.7 g, 5.0 mol) to the reactor.

• Reaction Heating: Heat the reaction mixture to 120-130°C and maintain this temperature for 12-18 hours.

• Reaction Monitoring: Monitor the reaction for the disappearance of the starting materials using TLC or HPLC.

• Work-up and Quenching: Cool the reaction mixture to room temperature. Slowly pour the mixture into 15 L of ice-water with stirring. A precipitate should form.

• Isolation: Isolate the solid product by filtration and wash the filter cake thoroughly with water (3 x 2 L).

• Drying: Dry the crude product in a vacuum oven at 50-60°C until a constant weight is achieved.

• Purification: The crude product can be purified by recrystallization from a suitable solvent such as ethanol or by slurry washing with a mixture of ethyl acetate and hexanes to remove impurities.

Table 2: Key Parameters for Step 2

Parameter	Value
Molar Ratio (Substrate:Amine:Base)	1 : 1 : 2
Reaction Temperature	120-130°C
Reaction Time	12-18 hours
Expected Yield	75-85%
Purity (by HPLC)	>97%

Safety Precautions

• Phosphorus oxychloride (POCl₃): Highly corrosive, toxic, and reacts violently with water.[3] Handle only in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including neoprene gloves, chemical splash goggles, a face shield, and a lab coat.[3] Ensure a supply of an appropriate quenching agent (e.g., dry sand, sodium bicarbonate) is readily available.

• N-Methylaniline: Toxic if swallowed, in contact with skin, or if inhaled.[8][9][10][11][12] It may cause damage to organs through prolonged or repeated exposure.[9][10][12] Handle in a well-ventilated area and wear appropriate PPE.

• Triethylamine and DMF: Flammable and irritants. Handle with care in a well-ventilated area.

• Exothermic Reactions: Both the chlorination and the quenching steps are highly exothermic. Ensure adequate cooling capacity and slow, controlled addition of reagents.

Troubleshooting

Issue	Probable Cause(s)	Recommended Solution(s)
Incomplete Chlorination (Step 1)	Insufficient reaction time or temperature. Degradation of POCl₃ due to moisture.	Increase reaction time or temperature slightly. Ensure all reagents and equipment are anhydrous.
Low Yield in SNAr (Step 2)	Incomplete reaction. Degradation of starting materials at high temperature. Insufficiently active base.	Increase reaction time. Consider a lower reaction temperature with a longer reaction time. Ensure the base is finely powdered and dry.
Formation of Di-substituted Byproduct in Step 2	Use of excess N-methylaniline.	Use a strict 1:1 stoichiometry of 2-amino-4,6-dichloropyrimidine to N-methylaniline.
Difficult Filtration of Product	Very fine particle size.	Adjust the quenching/precipitation conditions (e.g., temperature, rate of addition) to promote the growth of larger crystals.

References

• Altenbach, R. J., et al. (2008). Journal of Medicinal Chemistry, 51(21), 6571–6582.
• Banks, C. K., et al. (1951). Journal of the American Chemical Society, 73(7), 3011–3012.
• Jang, Y. J., et al. (2011). Bulletin of the Korean Chemical Society, 32(1), 253-256.
• Kokai P

• Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules, 16(11), 9474-9483. [Link]

• N-methylaniline - SAFETY D

• Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

• Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. [Link]

• Process for the preparation of 2-amino-4,6-dichloro-pyrimidine. (1996). U.S.
• Process for preparing 2-amino-4,6-dichloropyrimidine. (1997). U.S.

• SNAr Reactions of pi-deficient aromatic rings. (2020). YouTube. [Link]

• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. (2022). Molecules, 27(16), 5192. [Link]

• U.S.
• U.S.
• N-METHYLANILINE 98% MSDS. (2018). Loba Chemie.

• A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. (2006). Organic Letters, 8(1), 103-106. [Link]

• N-methylaniline material safety d

• SNAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies of the Obtained 5-Substituted Tetrazolo[1,5-a]pyrido[2,3-e]pyrimidines. (2022). Molecules, 27(22), 7793. [Link]

• MATERIAL SAFETY DATA SHEET N-METHYL ANILINE (MONO) 98% (For Synthesis). (n.d.). Oxford Lab Fine Chem LLP.

• 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production. (2015). Medicinal Chemistry Research, 24(1), 354-365. [Link]

• Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in W
• Regioselective preparation of substituted pyrimidines. (2012). U.S.

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018). Master Organic Chemistry. [Link]

• SAFETY DATA SHEET - N-Methylaniline. (2024). Sigma-Aldrich.
• High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions. (2025). Journal of Visualized Experiments, (194), e65203.
• Improved process for preparing 2-amino-4,6-dichloropyrimidine. (1995). WO 1995/007265 A1.
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Technical Notes & Optimization

Technical Support Center: Optimization of SNAr Reactions for 4,6-Dichloropyrimidines

Welcome to the technical support center for Nucleophilic Aromatic Substitution (SNAr) reactions involving 4,6-dichloropyrimidines. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile heterocyclic core. My goal is to move beyond simple protocols and provide a framework for rational optimization and troubleshooting, grounded in mechanistic principles and field-proven experience. We will explore the causality behind experimental choices to empower you to solve challenges proactively.

Section 1: Foundational Principles & Frequently Asked Questions

Before troubleshooting, a solid understanding of the reaction's fundamentals is crucial. 4,6-Dichloropyrimidine is an electron-deficient heteroaromatic system, making it highly susceptible to nucleophilic attack. The two ring nitrogens act as powerful electron-withdrawing groups, stabilizing the negatively charged intermediate (the Meisenheimer complex) that is key to the SNAr mechanism.[1][2]

Figure 2: Troubleshooting Workflow for SNAr Reactions

Problem 1: Low or No Product Formation (High Starting Material Remaining)

Symptom: TLC or LCMS analysis shows predominantly unreacted 4,6-dichloropyrimidine.

Potential Cause	Scientific Explanation & Suggested Solution
Insufficient Activation Energy	The reaction temperature may be too low to overcome the activation barrier. Solution: Gradually increase the temperature. If at room temperature, try heating to 50-60 °C. If already heated, consider moving to reflux conditions. Monitor progress by TLC every few hours.
Poor Solvent Choice	The SNAr mechanism involves the formation of a charged Meisenheimer complex. A solvent that cannot stabilize this intermediate will slow the reaction. Solution: If you are in a low-polarity solvent (like Toluene or DCM), switch to a polar aprotic solvent such as DMF, NMP, or acetonitrile. These solvents excel at solvating charged intermediates, accelerating the rate-determining nucleophilic attack.
Low Nucleophilicity	The chosen nucleophile may not be strong enough to attack the pyrimidine ring under the current conditions. For example, anilines are significantly less nucleophilic than aliphatic amines. Solution: For weakly nucleophilic amines, higher temperatures are often required. [3]In some cases, acid catalysis (using catalytic HCl) can protonate the pyrimidine ring, making it more electrophilic and reactive towards weak nucleophiles, although this must be balanced against protonating the nucleophile itself. [3]
Base Incompatibility	If using an inorganic base like K₂CO₃ in a solvent where it is insoluble (e.g., THF), the reaction will be slow or stalled due to the inability of the base to neutralize the generated HCl. Solution: Ensure proper base/solvent pairing. Use K₂CO₃ with DMF or acetonitrile. Use TEA/DIPEA with THF, alcohols, or DCM.

Problem 2: Significant Formation of Solvolysis Byproduct (e.g., 4-chloro-6-methoxypyrimidine)

Symptom: Mass spectrometry shows a major peak corresponding to the mass of the dichloropyrimidine where one chlorine has been replaced by a group from the solvent (e.g., -OH, -OR).

Potential Cause

Scientific Explanation & Suggested Solution

In Situ Generation of a Competing Nucleophile

This is a very common issue when using a strong base like NaOH or KOH in an alcohol solvent (e.g., ethanol). The base deprotonates the solvent, forming a high concentration of ethoxide (EtO⁻), a powerful nucleophile that readily competes with the desired amine or thiol. [1]The excess of NaOH added increases the alkoxide ions and the solvolysis reactions, making it difficult to direct towards the exclusive obtention of the SNAr amination product. [1]Solution 1 (Recommended): Replace the strong inorganic base with an organic base like triethylamine (TEA) or DIPEA (1.5-2.0 equivalents). These bases are non-nucleophilic and will only serve to quench the acid produced. [1]Solution 2: Change the solvent system. Switch to a polar aprotic solvent like DMF or acetonitrile with an inorganic base like K₂CO₃. In this system, there is no protic solvent to be deprotonated, eliminating the possibility of solvolysis.

Problem 3: Poor Regioselectivity on a Substituted 4,6-Dichloropyrimidine

Symptom: You are using a 4,6-dichloropyrimidine with another substituent (e.g., at C2 or C5) and are getting a mixture of isomers.

Potential Cause

Scientific Explanation & Suggested Solution

Electronic Influence of Substituents

The electronic nature of other substituents on the pyrimidine ring dramatically influences the electrophilicity of the C4 and C6 positions. An electron-withdrawing group (EWG) at C2 will activate both C4 and C6. An EWG at C5 (e.g., -NO₂, -CN) strongly activates the adjacent C4 and C6 positions. [4]Conversely, an electron-donating group (EDG) at C2 (e.g., -NH₂, -OR) can sometimes direct substitution to the C4 position, but complex electronics can sometimes favor C2 substitution in related 2,4-dichloro systems. [5]Solution: This is an intrinsic property of your substrate. Optimization may involve switching to a bulkier nucleophile that may favor the less sterically hindered position. In some cases, catalyst-controlled reactions (e.g., using palladium catalysis for C-N or C-S coupling) can override the inherent electronic preferences of the substrate, though this is less common for standard SNAr. [6][7]

Section 3: Key Parameter Optimization Tables

Table 1: Solvent Selection Guide

Solvent Class	Examples	Pros	Cons & Considerations
Polar Aprotic	DMF, NMP, DMAc, DMSO, Acetonitrile	Excellent for stabilizing the charged Meisenheimer complex. Generally leads to faster reaction rates. Good solubility for inorganic bases.	Can be difficult to remove during workup. Higher boiling points require vacuum for removal. Can react with some reagents at high temperatures.
Polar Protic	Ethanol, Isopropanol (IPA), n-Butanol	Good dissolving power for many starting materials. Easy to remove. Less toxic than many aprotic solvents.	Risk of solvolysis if a strong base is used. [1]Generally slower reaction rates than polar aprotic solvents.
Ethers	THF, 2-MeTHF, Dioxane	Good for reactions with organic bases (TEA, DIPEA). Relatively low boiling points, easy to remove.	Poor solubility for inorganic bases. Lower polarity can lead to slower reactions.

Table 2: Base Selection Guide

Base Type	Examples	Typical Conditions	When to Use & Cautions
Organic Amine	Triethylamine (TEA), Diisopropylethylamine (DIPEA)	1.5 - 2.5 eq.; Solvents: THF, EtOH, IPA, DCM, MeCN	Safest choice for protic solvents. Non-nucleophilic. Use when your nucleophile is an amine or thiol.
Inorganic Carbonate	K₂CO₃, Cs₂CO₃	2.0 - 3.0 eq.; Solvents: DMF, MeCN, DMSO	Standard for aprotic solvents. Effective and cost-efficient. Cesium carbonate is more soluble and basic, useful for less reactive systems.
Hydroxide/Alkoxide	NaOH, KOH, NaOMe	>2.0 eq.; Solvents: Corresponding alcohol	HIGH RISK. Only use if the intended nucleophile is an alcohol and you want to perform an alkoxylation. Will cause solvolysis in the presence of other nucleophiles. [1]

Section 4: General Experimental Protocol

This protocol provides a robust starting point for the mono-amination of 4,6-dichloropyrimidine.

Objective: Synthesize a 4-amino-6-chloropyrimidine derivative.

Materials:

• 4,6-Dichloropyrimidine (1.0 eq.)

• Amine nucleophile (1.05 eq.)

• Triethylamine (TEA) (2.0 eq.)

• Ethanol (or THF), sufficient to make a ~0.2 M solution

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, add 4,6-dichloropyrimidine (1.0 eq.).

• Add the reaction solvent (e.g., Ethanol) to dissolve the starting material.

• Add triethylamine (2.0 eq.) to the solution and stir for 2-3 minutes.

• In a separate vial, dissolve the amine nucleophile (1.05 eq.) in a small amount of the reaction solvent.

• Add the amine solution dropwise to the stirred pyrimidine solution over 10-15 minutes at room temperature.

• Stir the reaction at room temperature and monitor its progress using TLC or LCMS (e.g., every 1-2 hours).

• If the reaction is slow after 4-6 hours, gently heat the mixture to 50 °C and continue monitoring.

• Upon completion (consumption of the starting dichloropyrimidine), cool the reaction to room temperature.

• Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purify the resulting residue. This typically involves re-dissolving the crude material in a solvent like ethyl acetate or DCM, washing with water and brine to remove the triethylamine hydrochloride salt, drying the organic layer, and concentrating. Final purification is usually achieved by flash column chromatography.

References

• Trilleras, J., et al. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molbank, 2022(3), M1473. Available at: [Link]

• Mata, E. G., et al. (2023). Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over. ChemRxiv. Available at: [Link]

• Hovdahl, M., et al. (2023). Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org. Available at: [Link]

• Lu, Y., et al. (n.d.). Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. QM Magic Class. Available at: [Link]

• orthocresol. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. Available at: [Link]

• Girod, G., et al. (2021). Regioselective Control of the S N Ar Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. ResearchGate. Available at: [Link]

• Jackson, O. D., et al. (2025). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Synlett. Available at: [Link]

• Liu, W., et al. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class. Available at: [Link]

• Marcoux, D., et al. (2010). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters, 12(18), 4100-4103. Available at: [Link]

• Kumar, A., et al. (2022). Highly Regioselective Organocatalytic SNAr Amination of 2,4-Dichloropyrimidine and Related Heteroaryl Chlorides. ResearchGate. Available at: [Link]

Sources

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• 5. wuxibiology.com [wuxibiology.com]
• 6. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating Solubility Challenges of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Welcome to the technical support center for 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with this compound. As a substituted dichloropyrimidine, this molecule may exhibit limited solubility in aqueous solutions, a common challenge in drug discovery and development.[1][2] This document provides a systematic approach to understanding and overcoming these challenges through a series of frequently asked questions and troubleshooting protocols.

Section 1: Foundational Understanding & Initial Screening

This section addresses the initial steps a researcher should take when first encountering solubility problems with 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

FAQ 1: I am starting my experiments and have found that 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine is poorly soluble in my aqueous buffer. What are the first steps I should take?

Answer:

Expertise & Experience: The rationale behind this tiered approach is to start with the most common and biocompatible solvents and progressively move to more complex systems. This conserves your compound and resources while efficiently identifying a viable solution.

Step-by-Step Protocol: Tier 1 - Common Solvent Screening

• Preparation: Dispense a small, accurately weighed amount of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine (e.g., 1 mg) into several small vials.

• Solvent Addition: To each vial, add a small, precise volume (e.g., 100 µL) of a different solvent. Start with common laboratory solvents of varying polarity.

• Observation & Agitation: Vortex each vial vigorously for 1-2 minutes and then allow it to equilibrate at a controlled temperature (e.g., room temperature or 37°C) for at least one hour. Visually inspect for undissolved particles.

• Quantification (Optional but Recommended): If a solvent appears to dissolve the compound, prepare a saturated solution by adding excess compound to the solvent and repeating the agitation and equilibration steps. Centrifuge the solution to pellet the undissolved solid and quantify the concentration of the supernatant using a suitable analytical method like HPLC-UV.[3][4]

Data Presentation: Initial Solubility Screening

Solvent	Polarity Index	Visual Observation (at 10 mg/mL)	Quantitative Solubility (if measured)
Water	10.2	Insoluble
PBS (pH 7.4)	~10.2	Insoluble
Ethanol	4.3	Sparingly Soluble
Methanol	5.1	Soluble
DMSO	7.2	Freely Soluble
Acetonitrile	5.8	Soluble
Dichloromethane	3.1	Soluble

This table should be populated with your experimental findings.

Trustworthiness: This self-validating system allows you to quickly identify promising solvents for further investigation. The inclusion of both visual and quantitative assessment provides a robust initial dataset.

Section 2: pH-Dependent Solubility

For ionizable compounds, pH can be a powerful tool to modulate solubility. This section explores how to investigate and leverage this property.

FAQ 2: My compound has amine groups, which suggests its solubility might be pH-dependent. How can I systematically investigate this?

Answer:

Your observation is astute. The pyrimidine ring and the exocyclic amine in 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine are indeed basic and can be protonated at acidic pH. This protonation introduces a positive charge, which can significantly enhance interaction with polar solvents like water and increase solubility.

Expertise & Experience: The underlying principle here is the Henderson-Hasselbalch equation. By adjusting the pH of the medium to be at least 2 units below the pKa of the basic functional group, you can ensure that the majority of the compound is in its more soluble, ionized form.

Experimental Protocol: pH-Solubility Profiling

• Buffer Preparation: Prepare a series of buffers with a range of pH values (e.g., from pH 2 to pH 10).

• Saturated Solutions: Add an excess of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine to each buffer.

• Equilibration: Agitate the samples for a set period (e.g., 24 hours) at a constant temperature to ensure equilibrium is reached.

• Separation: Separate the undissolved solid by centrifugation or filtration.

• Quantification: Determine the concentration of the dissolved compound in the supernatant of each sample using a validated analytical method (e.g., HPLC-UV).

• Data Analysis: Plot the measured solubility as a function of pH.

Mandatory Visualization: pH-Solubility Profile Workflow

Caption: Workflow for determining the pH-dependent solubility profile.

Section 3: Co-solvents and Surfactants

When pH adjustment is insufficient or not compatible with the experimental system, co-solvents and surfactants offer alternative strategies.

FAQ 3: Adjusting the pH is not a viable option for my cell-based assay. How can I improve the solubility of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine in my cell culture medium?

Answer:

In situations where pH modification is not feasible, the use of co-solvents or surfactants is a common and effective strategy.[5][6] These agents increase the solubility of hydrophobic compounds in aqueous environments.

Expertise & Experience:

• Co-solvents: These are water-miscible organic solvents that, when added to an aqueous solution, increase the solubility of nonpolar compounds by reducing the overall polarity of the solvent system.[6] Common examples include DMSO, ethanol, and polyethylene glycols (PEGs).

• Surfactants: These are amphiphilic molecules that form micelles in aqueous solutions above a certain concentration (the critical micelle concentration, or CMC). The hydrophobic cores of these micelles can encapsulate poorly soluble drug molecules, effectively increasing their apparent solubility. Examples include Tween® 80 and Cremophor® EL.

Trustworthiness: It is critical to first determine the tolerance of your specific cell line to the chosen co-solvent or surfactant, as they can be cytotoxic at higher concentrations. Always run a vehicle control in your experiments.

Experimental Protocol: Co-solvent/Surfactant Screening

• Prepare Stock Solution: Dissolve a high concentration of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine in a water-miscible organic solvent in which it is freely soluble (e.g., 100% DMSO).

• Serial Dilutions: Prepare serial dilutions of this stock solution in your cell culture medium.

• Observe for Precipitation: Visually inspect the dilutions for any signs of precipitation. The highest concentration that remains clear is the approximate limit of solubility in that co-solvent/medium mixture.

• Cytotoxicity Assay: Perform a cytotoxicity assay (e.g., MTT or LDH assay) with your cell line to determine the maximum non-toxic concentration of the co-solvent or surfactant.

• Select Optimal Concentration: Choose a co-solvent or surfactant concentration that is well below its cytotoxic threshold and provides the desired solubility for your compound.

Data Presentation: Co-solvent Cytotoxicity and Solubility Limits

Co-solvent	Max. Tolerated Concentration in Assay (v/v %)	Max. Soluble Concentration of Compound (µM)
DMSO	0.5%
Ethanol	0.5%
PEG 400	1.0%
Tween® 80	0.1%

This table should be populated with your experimental findings.

Section 4: Advanced Strategies

For particularly challenging cases, more advanced formulation techniques may be necessary.

FAQ 4: I have tried pH adjustment, co-solvents, and surfactants, but I still cannot achieve the desired concentration for my in vivo studies. What are my next options?

Answer:

When conventional methods are insufficient, advanced formulation strategies can be employed. These methods often involve more complex preparation but can significantly enhance the solubility and bioavailability of poorly soluble compounds.[1][7]

Expertise & Experience:

• Solid Dispersions: This technique involves dispersing the drug in an inert carrier matrix at the solid state. Amorphous solid dispersions can prevent the drug from crystallizing, thereby maintaining it in a higher energy, more soluble state.

• Nanotechnology: Reducing the particle size of the drug to the nanometer range increases the surface area-to-volume ratio, which can lead to a significant increase in dissolution rate and solubility.[7] This can be achieved through techniques like nanosuspension preparation.

Mandatory Visualization: Decision Tree for Solubility Enhancement

Caption: Decision-making workflow for selecting a solubility enhancement strategy.

These advanced techniques typically require specialized equipment and expertise. Collaboration with a formulation development group is often the most effective path forward when considering these options.

References

• PubChem. 4,6-Dichloro-2-methylpyrimidin-5-amine. National Center for Biotechnology Information. [Link]

• PubChem. 4-Methyl-6-phenylpyrimidin-2-amine. National Center for Biotechnology Information. [Link]

• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727. [Link]

• Agency for Toxic Substances and Disease Registry. (1995). Analytical Methods. In Toxicological Profile for 2,4,6-Trinitrotoluene. [Link]

• ResearchGate. ChemInform Abstract: Chemoselective Reactions of 4,6-Dichloro-2-(methylsulfonyl)pyrimidine and Related Electrophiles with Amines. [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. [Link]

• ResearchGate. 2,4-Dichloropyrimidine. [Link]

• Patel, J. N., Rathod, D. M., Patel, N. A., & Modasiya, M. K. (2012). Techniques to improve the solubility of poorly soluble drugs. International Journal of Pharmacy & Life Sciences, 3(8). [Link]

• World Journal of Biology and Pharmaceutical and Health Sciences. (2023). Solubility enhancement techniques: A comprehensive review. [Link]

• PubChem. N,4-Dimethyl-6-phenylpyrimidin-2-amine. National Center for Biotechnology Information. [Link]

• Organic Letters. A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. [Link]

• MDPI. Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study. [Link]

• PubChem. N'-(2-Amino-4,6-dichloro-5-pyrimidinyl)-N,N-dimethylmethanimidamide. National Center for Biotechnology Information. [Link]

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• 6. wjbphs.com [wjbphs.com]
• 7. ascendiacdmo.com [ascendiacdmo.com]

Technical Support Center: Purification of Chlorinated Heterocyclic Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to address the specific and often complex challenges encountered during the purification of chlorinated heterocyclic compounds. The unique electronic and steric properties imparted by chlorine atoms can lead to unexpected behaviors in common purification workflows. This resource provides troubleshooting guides and frequently asked questions to navigate these issues effectively, grounded in established scientific principles and field-proven experience.

Part 1: Troubleshooting Guide

This section addresses common problems encountered during the purification process. Each entry follows a "Problem -> Probable Cause -> Diagnostic Steps -> Solution" format to provide a clear and actionable path to resolution.

Issue 1: Product Degradation or Irrecoverable Loss on a Silica Gel Column

Problem: After loading the crude product onto a standard silica gel column, the expected compound is not recovered in the eluted fractions, or new, unexpected spots appear on TLC analysis of the fractions.

Probable Cause: Chlorinated heterocyclic compounds, especially those containing acid-sensitive functional groups (e.g., acetals, certain N-oxides, or Boc-protected amines), can degrade on the acidic surface of standard silica gel. The Lewis acidic sites on the silica surface can catalyze hydrolysis, rearrangement, or dehalogenation reactions.[1][2]

Diagnostic Steps:

• 2D TLC Stability Test: This is a crucial and rapid check to see if your compound is stable on silica.[1] A change in the Rf value between the two dimensions indicates degradation.

• Small-Scale Plug Test: Pass a small, purified sample of your compound through a small plug of silica gel in a pipette. Collect the eluent and analyze it by TLC or LC-MS to check for degradation products.

Protocol: 2D TLC Stability Test

• Spot your crude material in one corner of a square TLC plate, about 1 cm from each edge.

• Develop the plate using an appropriate eluent system.

• Remove the plate and thoroughly dry it to remove all solvent.

• Rotate the plate 90 degrees so that the line of separated spots is now at the bottom.

• Develop the plate again in the same solvent system.

• Visualize the plate. Stable compounds will appear on the diagonal. Any spots appearing off the diagonal represent degradation products formed during contact with the silica.[1]

Solutions:

• A) Use Neutralized Silica Gel: Deactivating the acidic sites on silica gel is often sufficient to prevent degradation.

  Protocol: Preparation of Neutralized Silica Gel

  • Create a slurry of silica gel in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Add 1% triethylamine (or another suitable base like pyridine) relative to the volume of the solvent.

  • Stir the slurry for 15-30 minutes.

  • Remove the solvent under reduced pressure until the silica is a free-flowing powder.

  • Pack the column with the freshly prepared neutralized silica. Note: It is also advisable to add ~0.5-1% triethylamine to your chromatographic eluent to maintain neutrality throughout the purification.

• B) Switch to a Different Stationary Phase: If neutralization is insufficient, consider alternative stationary phases.

  • Alumina (Basic or Neutral): Alumina is a good alternative for acid-sensitive compounds. Basic alumina is suitable for neutral and basic compounds, while neutral alumina is more versatile.

  • Reversed-Phase (C18) Chromatography: This technique uses a non-polar stationary phase and a polar mobile phase, avoiding the acidity of silica gel entirely. It is highly effective for many chlorinated heterocycles.

• C) Avoid Chromatography: If the compound is highly unstable, crystallization may be a better option.

Workflow: Troubleshooting Product Degradation on Silica Gel

Caption: Decision tree for addressing compound instability during silica gel chromatography.

Issue 2: Poor Separation of Structurally Similar Impurities

Problem: The target chlorinated heterocyclic compound co-elutes with a non-chlorinated precursor, a regioisomer, or a di-chlorinated byproduct.

Probable Cause: The subtle differences in polarity between these closely related species are not sufficient to allow for baseline separation with the chosen chromatographic system. The presence of the chlorine atom alters lipophilicity and electronic properties but may not provide enough of a polarity differential for easy separation.[3][4]

Diagnostic Steps:

• LC-MS Analysis: Analyze the crude reaction mixture by LC-MS to identify the molecular weights of the major impurities. This confirms if they are indeed related species.

• Systematic TLC Screening: Screen a variety of solvent systems with different selectivities (see table below) to maximize the separation factor (ΔRf) between your product and the key impurity.

Solutions:

• A) Optimize the Mobile Phase:

  • Solvent Strength vs. Selectivity: Do not just vary the ratio of a single solvent system (e.g., Hexane/Ethyl Acetate). Instead, change the nature of the solvents to exploit different intermolecular interactions. For example, substituting ethyl acetate with dichloromethane or MTBE can alter the selectivity.

  • Additives: For compounds with basic nitrogen heterocycles, adding a small amount of triethylamine (0.1-1%) can improve peak shape and resolution. For acidic compounds, adding acetic or formic acid (0.1-1%) can have a similar effect.[1]

Solvent Class	Example Solvents	Primary Interactions
Hydrocarbons	Hexane, Heptane	van der Waals
Ethers	Diethyl ether, MTBE	H-bond acceptor
Chlorinated	Dichloromethane (DCM)	Dipole-dipole
Esters	Ethyl Acetate (EtOAc)	H-bond acceptor, dipole
Alcohols	Isopropanol, Methanol	H-bond donor/acceptor

• B) Change the Stationary Phase:

  • High-Performance Flash Chromatography: Utilize smaller particle size silica (e.g., 25-40 µm) for higher efficiency and better resolution.

  • Specialized Phases: Consider stationary phases like C30 columns, which can offer better shape selectivity for aromatic and halogenated compounds compared to standard C18.[5] For chiral separations, polysaccharide-based chiral stationary phases (CSPs) are often highly effective.[6][7]

• C) Employ Preparative HPLC: For very difficult separations, preparative HPLC (both normal and reversed-phase) offers significantly higher resolving power than flash chromatography.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best general strategy for purifying a novel chlorinated heterocyclic compound?

There is no single "best" strategy, but a systematic approach is crucial. The optimal purification method depends on the compound's stability, polarity, and the nature of the impurities.

Caption: Decision workflow for selecting a primary purification strategy.

Step-by-Step Approach:

• Initial Analysis: Always begin by analyzing your crude material by TLC and LC-MS. This gives you a preliminary idea of purity, the number of components, and their polarity.

• Consider Crystallization First: If your product is a solid, crystallization is often the most efficient method for removing impurities on a large scale.[8][9] Perform a solvent screen to find a suitable system where the compound is soluble when hot but sparingly soluble when cold.

• Chromatography Selection: If the product is an oil or crystallization fails, chromatography is the next step.

  • Use the diagnostic tests in Issue 1 to determine stability on silica.

  • If stable, normal-phase flash chromatography is a good starting point.

  • If unstable or very polar, reversed-phase chromatography is generally the better choice.

Q2: My compound is chiral. What are the key considerations for separating the enantiomers?

Separating enantiomers of chlorinated heterocycles requires specialized techniques, as they are physically and chemically identical in a non-chiral environment.

• Chiral Stationary Phases (CSPs): This is the most common and effective method. Polysaccharide-based CSPs, such as those derived from amylose or cellulose and functionalized with phenylcarbamates, are particularly powerful. The inclusion of chlorine atoms on the phenylcarbamate selector (e.g., amylose tris(5-chloro-2-methylphenylcarbamate)) can enhance chiral recognition for halogenated analytes through specific electronic and steric interactions.[6][7]

• Supercritical Fluid Chromatography (SFC): SFC is often superior to HPLC for preparative chiral separations. It uses supercritical CO₂ as the main mobile phase, which allows for faster separations, lower solvent consumption, and easier product recovery.[7][10]

• Method Development: Start with a screening approach using several different chiral columns (e.g., coated and immobilized polysaccharide phases) and mobile phase systems (e.g., hexane/isopropanol, or methanol/acetonitrile for polar organic mode).

Q3: How can I definitively assess the purity of my final chlorinated heterocyclic compound?

Purity assessment should be a multi-faceted approach, as no single technique can identify all possible impurities. The "mass balance" approach is considered the gold standard for certifying reference materials and is excellent practice in drug development.[11]

This method involves quantifying the main component by subtracting the mass fractions of all potential impurities.

Purity Aspect	Recommended Technique(s)	Purpose
Organic/Related Impurities	HPLC-UV/DAD, LC-MS	Quantifies structurally similar byproducts, precursors, and degradants.
Residual Solvents	Headspace GC-MS	Quantifies volatile organic solvents from reaction and purification.
Water Content	Karl Fischer Titration	Accurately measures water content, which can be difficult to remove.
Non-Volatile/Inorganic Impurities	Thermogravimetric Analysis (TGA)	Measures the mass of inorganic salts or other non-volatile residues.
Absolute Purity (Confirmatory)	Quantitative NMR (qNMR)	A direct method to determine the mass fraction of the analyte against a certified internal standard.

By combining these techniques, you can build a comprehensive purity profile for your compound, ensuring its suitability for subsequent biological assays or synthetic steps.[11]

References

• Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors. (n.d.). MDPI. Retrieved January 27, 2026, from [Link]

• Regio- and Stereoselective Synthesis of CF3‑Containing 1,2- and 1,1- Diarylethenes. Switchable Reaction of β‑Halo-β- (trifluoromethyl)styrenes with Boronic Acids. (2016). American Chemical Society. Retrieved January 27, 2026, from [Link]

• Chlorination of Aromatic Amino Acids: Elucidating Disinfection Byproducts, Reaction Kinetics, and Influence Factors. (2024). MDPI. Retrieved January 27, 2026, from [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. (n.d.). PubMed Central. Retrieved January 27, 2026, from [Link]

• Chlorination of Heterocyclic and Acyclic Sulfonhydrazones. (n.d.). Canadian Science Publishing. Retrieved January 27, 2026, from [Link]

• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. (n.d.). Organic Chemistry Portal. Retrieved January 27, 2026, from [Link]

• Chlorine Analysis. (n.d.). Hach. Retrieved January 27, 2026, from [Link]

• What compounds are unstable in a silica gel column (chromatography). (n.d.). Reddit. Retrieved January 27, 2026, from [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. (2023). Analytical Chemistry. Retrieved January 27, 2026, from [Link]

• Quantification of chlorinated paraffins by chromatography coupled to high-resolution mass spectrometry - Part B. (2024). PubMed. Retrieved January 27, 2026, from [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. (2023). ACS Publications. Retrieved January 27, 2026, from [Link]

• A Guide to Preparing and Analyzing Chlorinated Pesticides. (n.d.). Restek. Retrieved January 27, 2026, from [Link]

• Remediation of a chlorinated aromatic hydrocarbon in water by photoelectrocatalysis. (n.d.). PubMed. Retrieved January 27, 2026, from [Link]

• Chromatographic separation of chlorinated hydrocarbons using columns of silica gel of varying degrees of porosity and activation. (n.d.). Analyst (RSC Publishing). Retrieved January 27, 2026, from [Link]

• Dehalogenation of persistent halogenated organic compounds: A review of computational studies and quantitative structure-property relationships. (n.d.). PubMed. Retrieved January 27, 2026, from [Link]

• Isolation and identification of impurities in chlorin e6. (2016). ResearchGate. Retrieved January 27, 2026, from [Link]

• “Magic Chloro”: Profound Effects of the Chlorine Atom in Drug Discovery. (2021). ResearchGate. Retrieved January 27, 2026, from [Link]

• Synthesis, identification, chiral separation and crystal structure of (3R,4R,7S,8S)-3,4,7,8-tetrachlorodecane and its stereoisomers. (2023). PMC - NIH. Retrieved January 27, 2026, from [Link]

• Microbial Degradation of Chlorinated Aromatic Compounds. (n.d.). Taylor & Francis eBooks. Retrieved January 27, 2026, from [Link]

• Recrystallization. (n.d.). University of Colorado Boulder. Retrieved January 27, 2026, from [Link]

• Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives. (2019). ResearchGate. Retrieved January 27, 2026, from [Link]

• Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride. (2023). MDPI. Retrieved January 27, 2026, from [Link]

• Recrystallization. (n.d.). California State University, Stanislaus. Retrieved January 27, 2026, from [Link]

• LC Chromatography Troubleshooting Guide. (2023). HALO Columns. Retrieved January 27, 2026, from [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. (2022). ResearchGate. Retrieved January 27, 2026, from [Link]

• Elucidation of composition of chlorine compounds in acidic sodium chlorite solution using ion chromatography. (2023). PLOS ONE. Retrieved January 27, 2026, from [Link]

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• 5. Quantification of chlorinated paraffins by chromatography coupled to high-resolution mass spectrometry - Part B: Influence of liquid chromatography separation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride [mdpi.com]

Technical Support Center: A-Z Impurity Identification in 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Welcome to the technical support center for the analysis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of identifying impurities in your samples. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the causality behind experimental choices, ensuring the integrity of your results.

I. Understanding the Chemistry: Where Do Impurities Come From?

The purity of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine is paramount for its intended applications. Impurities can arise from various stages of the synthetic process, including unreacted starting materials, by-products from side reactions, and degradation of the final compound. A thorough understanding of the synthetic route is the first step in predicting and identifying potential impurities.

A common synthetic pathway to N-phenylpyrimidin-2-amine derivatives involves the reaction of a substituted pyrimidine with an aniline derivative.[1] For 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, a plausible synthesis involves the reaction of 2,4,6-trichloropyrimidine with N-methylaniline.

Figure 1: Potential Impurity Formation Pathways.

II. Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the analysis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine samples.

Q1: My chromatogram shows an unexpected peak with the same mass as my product. What could it be?

A1: Positional Isomers

This is a classic sign of a positional isomer, a compound with the same molecular formula and mass but a different arrangement of atoms. In the synthesis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine from 2,4,6-trichloropyrimidine, the incoming N-methylaniline can attack the C2 or C4/C6 positions of the pyrimidine ring. While the C2 position is generally more reactive towards amines, the formation of the C4/C6 substituted isomer is possible, leading to 2,6-dichloro-N-methyl-N-phenylpyrimidin-4-amine.[2]

Troubleshooting Steps:

• Chromatographic Selectivity: Isomers can often be separated by optimizing your HPLC method.[3] Experiment with different stationary phases (e.g., C18, phenyl-hexyl) and mobile phase compositions. A gradient elution may be necessary to achieve baseline separation.

• NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) is a powerful tool for distinguishing isomers.[4] The chemical shifts of the protons and carbons on the pyrimidine ring will differ significantly between the 2- and 4-substituted isomers. Specifically, the symmetry of the molecule changes, which is readily apparent in the 13C NMR spectrum.

Q2: I'm observing a peak with a mass that is 14 Da higher than my product. What is this impurity?

A2: Over-Methylation

A mass difference of 14 Da (CH2) often points to an over-methylation event. If the synthesis involves a methylation step, or if a methylating agent is present as a reagent or impurity, it can react with the product to form a quaternary ammonium salt.[5]

Troubleshooting Steps:

• LC-MS Analysis: Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal for detecting this type of impurity. The mass difference of +14 Da is a strong indicator.

• Review Synthesis Protocol: Carefully examine your synthetic procedure for any sources of excess methylating agents.

Q3: My sample is degrading over time, and I see a new peak with a mass corresponding to the loss of a chlorine atom and the addition of a hydroxyl group. What is happening?

A3: Hydrolysis

Dichloropyrimidine derivatives can be susceptible to hydrolysis, where a chlorine atom is replaced by a hydroxyl group.[6] This can occur if the sample is exposed to moisture or basic/acidic conditions. The resulting impurity would be 4-chloro-6-hydroxy-N-methyl-N-phenylpyrimidin-2-amine.

Troubleshooting Steps:

• Forced Degradation Studies: To confirm this, you can perform a forced degradation study.[7] Expose a sample of your material to acidic, basic, and neutral aqueous conditions and monitor for the formation of the suspected hydrolysis product by HPLC.

• Proper Sample Handling and Storage: Ensure your samples are stored in a dry, inert atmosphere to prevent hydrolysis.

III. Analytical Protocols: A Validated Approach

A robust analytical method is crucial for the accurate identification and quantification of impurities. A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive analysis.

High-Performance Liquid Chromatography (HPLC-UV) for Purity Assessment

HPLC with UV detection is a workhorse technique for purity analysis.[8]

Parameter	Condition	Rationale
Column	C18, 150 x 4.6 mm, 3.5 µm	Provides good retention and separation for a wide range of organic molecules.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase improves peak shape for amine-containing compounds.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency.
Gradient	20% to 95% B over 20 min	A gradient elution is necessary to separate impurities with a wide range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Consistent temperature control ensures reproducible retention times.
Detection	UV at 254 nm	The pyrimidine ring and phenyl group provide strong UV absorbance at this wavelength.[9]
Injection Vol.	5 µL	A small injection volume minimizes peak broadening.

Protocol:

• Sample Preparation: Accurately weigh approximately 10 mg of the 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine sample and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water.

• Injection: Inject the prepared sample into the HPLC system.

• Data Analysis: Integrate the peaks in the chromatogram. The purity of the sample can be calculated based on the area percentage of the main peak.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is well-suited for the analysis of volatile and semi-volatile impurities, such as residual solvents or starting materials like 2,4,6-trichloropyrimidine.[10]

Parameter	Condition	Rationale
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A versatile, low-polarity column suitable for a wide range of analytes.
Carrier Gas	Helium at 1.0 mL/min	An inert carrier gas that provides good chromatographic efficiency.
Injector Temp.	250 °C	Ensures complete volatilization of the sample.
Oven Program	50 °C (2 min), then 10 °C/min to 280 °C (5 min)	A temperature ramp allows for the separation of compounds with different boiling points.
MS Ion Source	230 °C	Standard ion source temperature for electron ionization.
MS Quadrupole	150 °C	Standard quadrupole temperature.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching.

Protocol:

• Sample Preparation: Dissolve approximately 5 mg of the sample in 1 mL of a suitable solvent like dichloromethane.

• Injection: Inject 1 µL of the sample into the GC-MS system.

• Data Analysis: Identify peaks by comparing their mass spectra to a library (e.g., NIST).

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR is indispensable for the definitive structural confirmation of the main component and the identification of isomers.[11]

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl3, DMSO-d6).

• Acquisition: Acquire 1H and 13C NMR spectra. For more complex structural assignments, 2D NMR experiments like COSY, HSQC, and HMBC may be necessary.

• Data Analysis: Analyze the chemical shifts, coupling constants, and correlations to elucidate the molecular structure.

IV. Visualizing the Workflow: A Step-by-Step Guide

The following diagram outlines a logical workflow for the identification of impurities in your 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine samples.

Figure 2: A logical workflow for impurity identification.

V. Conclusion: Ensuring the Integrity of Your Research

The identification of impurities in pharmaceutical compounds is a critical aspect of drug development and research. By understanding the potential sources of impurities and employing a multi-faceted analytical approach, you can ensure the quality and reliability of your 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine samples. This guide provides a framework for troubleshooting common issues and implementing robust analytical protocols. Remember that a thorough and well-documented impurity analysis is not just a regulatory requirement but a cornerstone of scientific integrity.

VI. References

• Creative Biostructure. (n.d.). How NMR Helps Identify Isomers in Organic Chemistry?. Retrieved from [Link]

• Gagnon, D., & Rinner, U. (2012). Chemoselective Reactions of 4,6-Dichloro-2-(methylsulfonyl)pyrimidine and Related Electrophiles with Amines. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). WO2010018895A1 - Process for the preparation of n-phenyl-2-pyrimidine-amine derivatives. Retrieved from

• Indian Journal of Pharmaceutical Education and Research. (2016). Understanding unconventional routes to impurities from drugs in hydrolytic conditions. Indian Journal of Pharmaceutical Education and Research, 50(3), S161-S171. Retrieved from [Link]

• National Center for Biotechnology Information. (1988). Formation of quaternary amines by N-methylation of azaheterocycles with homogeneous amine N-methyltransferases. PubMed. Retrieved from [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• ResearchGate. (2020). Development and validation of LC‐QTOF‐MS/MS method for identification and determination of low levels of a genotoxic impurity, 4,6‐dichloro‐5‐nitro‐2‐(propylthio) pyrimidine in ticagrelor API. ResearchGate. Retrieved from [Link]

• Rotachrom Technologies. (2024). The Science and Strategy Behind Isomer Separation: Advancements in Chromatography for Precision Purification (Isomerism Part 1). Retrieved from [Link]

• Royal Society of Chemistry. (1974). Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio) - RSC Publishing. Journal of the Chemical Society, Perkin Transactions 1, 1611-1614. Retrieved from [Link]

• Sci-Hub. (1980). Separation and sequencing of the sequence isomers of pyrimidine deoxypentanucleoside tetraphosphates by high-performance liquid chromatography. Journal of Chromatography A, 188(1), 273–279. Retrieved from [Link]

• Zhang, Y., et al. (2021). Structure-guided design and development of novel N-phenylpyrimidin-2-amine derivatives as potential c-Met inhibitors. European Journal of Medicinal Chemistry, 223, 113648. Retrieved from [Link]

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• 4. The dependence of halogenated pyrimidine incorporation and radiosensitization on the duration of drug exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Formation of quaternary amines by N-methylation of azaheterocycles with homogeneous amine N-methyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Flow Chemistry Optimization for Pyrimidine Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the optimization of pyrimidine synthesis using continuous flow chemistry. This guide is designed for researchers, chemists, and drug development professionals who are leveraging flow technology to synthesize pyrimidine scaffolds. As your dedicated application scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to help you troubleshoot challenges and accelerate your research.

This resource is structured into two main sections: a hands-on Troubleshooting Guide for specific experimental issues and a Frequently Asked Questions (FAQs) section for broader conceptual understanding.

Troubleshooting Guide: From Problem to Solution

This section addresses common issues encountered during the continuous flow synthesis of pyrimidines, such as in the widely used Biginelli reaction. Each problem is presented with potential causes and a systematic approach to resolution.

Problem 1: Reactor Clogging and System Blockages

One of the most frequent challenges in flow chemistry is the blockage of reactor channels, which can halt experiments and lead to pressure spikes.[1] This is particularly common in reactions that produce insoluble byproducts or where the product itself has limited solubility in the reaction solvent.[1][2]

Q: My flow reactor is clogging. The back pressure is rising rapidly, and flow has stopped. What are the causes and how can I fix this?

A: Reactor clogging is almost always due to solid precipitation.[1] This can be the desired product, a reaction intermediate, an inorganic salt byproduct, or even one of the starting materials.

Causality and Troubleshooting Steps:

• Solubility Assessment (The Primary Cause):

  • Why it happens: If the concentration of any component exceeds its solubility limit in the chosen solvent at the reaction temperature, it will precipitate. In multicomponent reactions like pyrimidine synthesis, the formation of salt byproducts (e.g., ammonium salts) can be a major contributor.[3]

  • Solution Workflow:

    • Reduce Concentration: This is the most direct solution. A lower concentration may prevent precipitation but will likely require a longer residence time to achieve the same conversion.[2]

    • Solvent System Optimization: Choose a solvent or co-solvent system where all components (reactants, intermediates, and products) are highly soluble. For example, while ethanol is common for Biginelli reactions, a switch to a more polar aprotic solvent like acetonitrile or DMF might be necessary, depending on the substrates.[4][5]

    • Increase Temperature: Higher temperatures often increase solubility. Flow chemistry's excellent heat transfer allows for superheating solvents safely above their boiling points, provided the system is properly pressurized with a back pressure regulator (BPR).[2]

• Reactor and System Design:

  • Why it happens: Narrow-diameter tubing (common in microreactors) is highly susceptible to blockages.

  • Solution Workflow:

    • Increase Reactor Diameter: If clogging persists, switching to a reactor with a larger internal diameter can help manage slurries.

    • Specialized Reactors: For reactions known to produce solids, consider using reactors designed for slurries, which may feature agitated cells or wider channels.

    • Pressurized Feed Vessels: In some cases, using a pressurized tank to push a slurry of a poorly soluble starting material can prevent blockages that might occur in a standard pump.[1]

Problem 2: Low Yield and Poor Conversion

Achieving high conversion is key to efficient synthesis. Low yields often point to suboptimal reaction conditions where the kinetics are too slow for the allotted time in the reactor.

Q: I'm getting low conversion of my starting materials into the desired pyrimidine product. How can I improve the yield?

A: Low conversion in a flow system means the reaction hasn't had enough "opportunity" to proceed to completion. This opportunity is a function of temperature, residence time, and catalyst activity.

Causality and Troubleshooting Steps:

• Insufficient Residence Time:

  • Why it happens: Residence time is the average duration reactants spend within the reactor coil. If this time is shorter than the required reaction time, conversion will be low.[6]

  • Solution Workflow:

    • Decrease Flow Rate: The simplest way to increase residence time is to reduce the pump flow rates.[6]

    • Increase Reactor Volume: If you need to maintain a certain throughput, using a longer or larger-volume reactor coil will increase residence time at a given flow rate.[6]

    • Systematic Screening: Perform a residence time screen by running the reaction at several different flow rates (e.g., for 10, 20, 30, and 40-minute residence times) and analyzing the output to find the optimal point.[7][8]

• Suboptimal Temperature:

  • Why it happens: Most chemical reactions have a strong temperature dependence. An insufficient temperature will result in slow reaction kinetics.

  • Solution Workflow:

    • Increase Temperature: Gradually increase the reactor temperature in increments (e.g., 10-20°C). Flow reactors provide precise temperature control, minimizing the risk of hotspot formation that can occur in batch reactors.[9] Be aware that higher temperatures might also promote side reactions.[5]

• Catalyst Inefficiency:

  • Why it happens: In catalyzed reactions, such as acid-catalyzed Biginelli syntheses, the catalyst may be inactive or used at a suboptimal concentration. If using a packed-bed reactor with a solid catalyst, deactivation or leaching can occur over time.[10]

  • Solution Workflow:

    • Homogeneous Catalysts: Ensure the catalyst is fully dissolved and check its concentration.

    • Heterogeneous Catalysts: For packed-bed reactors, check for catalyst leaching or deactivation. It may be necessary to regenerate or replace the catalyst bed.[10]

Troubleshooting Logic Workflow

The following diagram outlines a systematic approach to diagnosing and solving common issues in flow chemistry.

Caption: A decision tree for troubleshooting common flow chemistry issues.

Frequently Asked Questions (FAQs)

This section covers fundamental concepts and strategic considerations for using flow chemistry in pyrimidine synthesis.

Q1: What are the primary advantages of using continuous flow for pyrimidine synthesis compared to traditional batch methods?

A: Continuous flow offers several key advantages that are particularly relevant for synthesizing pharmaceutical scaffolds like pyrimidines:

• Enhanced Safety: Flow reactors handle only small volumes of material at any given moment, significantly reducing the risks associated with highly exothermic reactions or the use of hazardous reagents.[11]

• Superior Heat and Mass Transfer: The high surface-area-to-volume ratio of flow reactors allows for extremely efficient heating and cooling.[11] This prevents the formation of local hotspots, leading to cleaner reactions and fewer thermal byproducts.[9]

• Precise Process Control: Parameters like temperature, pressure, residence time, and stoichiometry are controlled with high precision, leading to greater reproducibility and consistency between runs.[12]

• Rapid Optimization: A flow system allows for the rapid screening of reaction conditions. By changing parameters on the fly and using in-line analytics, a full optimization campaign can be completed much faster than with sequential batch experiments.[13][14]

• Facilitated Scale-Up: Scaling a flow process can be achieved by either running the system for a longer duration or by "numbering-up" (running multiple reactors in parallel).[12] This is often more straightforward than re-engineering a large batch reactor.[15]

Q2: How do I properly define and calculate residence time for my experiment?

A: Residence time (τ) is the average time a molecule spends inside the reactor. It is one of the most critical parameters in flow chemistry.[6] It is calculated with a simple formula:

Residence Time (τ) = Reactor Volume (V) / Total Flow Rate (F)

• Reactor Volume (V): This is the internal volume of the tubing or channel that constitutes your reactor.

• Total Flow Rate (F): This is the sum of the flow rates of all individual reagent streams entering the reactor. For example, if you have two pumps running at 0.5 mL/min each, your total flow rate is 1.0 mL/min.

It's important to note that this calculation provides the mean residence time. In reality, a distribution of residence times exists due to the fluid dynamics within the reactor.[6][16][17]

Q3: What is the role of a Back Pressure Regulator (BPR) and when do I need one?

A: A Back Pressure Regulator (BPR) is a device placed at the end of the flow path that maintains a set pressure within the reactor. It is crucial for two main reasons:

• Superheating Solvents: To run reactions at temperatures above a solvent's atmospheric boiling point, the system must be pressurized to keep the solvent in the liquid phase. The BPR allows you to do this safely and effectively.[18] This is a common strategy to accelerate slow reactions.

• Gas-Liquid Reactions: When using a gaseous reagent, increasing the system pressure with a BPR increases the gas's solubility in the liquid phase, which can significantly enhance the reaction rate.[10][18] It also prevents outgassing and the formation of bubbles that can cause unstable flow.[7]

Q4: Can I use heterogeneous catalysts or solid reagents in my flow system?

A: Yes, solids can be used effectively in flow, but require a specific setup. The most common method is a packed-bed reactor , where a column is filled with a solid-supported catalyst or reagent.[10] The liquid reaction mixture then flows through this bed.

• Advantages: This approach simplifies purification, as the catalyst is contained within the column and does not contaminate the product stream. The effective molarity of the catalyst is also very high.[10]

• Potential Issues:

  • Leaching: The catalyst or reagent may slowly dissolve or break apart, leading to its loss from the column.[10]

  • Clogging: If fine particles are generated, they can clog the column outlet.

  • Uneven Flow: The liquid may form channels through the packed bed, leading to a broad residence time distribution and reduced efficiency.[16]

Experimental Protocols and Data

To provide a practical context, the following sections detail a general optimization protocol and present typical parameters in a structured format.

Protocol 1: General Workflow for Flow Chemistry Optimization

This protocol describes a systematic, one-variable-at-a-time (OVAT) approach to optimizing a pyrimidine synthesis.

Caption: A phased approach to optimizing a flow synthesis reaction.

Step-by-Step Methodology:

• System Setup: Assemble the flow reactor system consisting of pumps, reagent vessels, a T-mixer for combining reagent streams, the reactor coil immersed in a heat source (e.g., oil bath or column heater), a back pressure regulator, and a collection vessel.

• Initial Conditions: Start with conditions adapted from a known batch procedure. Set a moderate residence time (e.g., 20 minutes) and concentration.

• Temperature Optimization:

  • Keeping the residence time and concentrations constant, perform runs at several different temperatures (e.g., 80 °C, 100 °C, 120 °C).

  • Collect samples from each run after the system has reached a steady state (typically after 3 reactor volumes have passed through).

  • Analyze the samples (e.g., by HPLC or NMR) to determine the conversion and purity at each temperature. Select the temperature that provides the best result.

• Residence Time Optimization:

  • Set the reactor to the optimal temperature found in the previous step.

  • Keeping concentrations constant, perform runs at several different residence times by adjusting the flow rates (e.g., 10 min, 20 min, 30 min).

  • Analyze the samples to determine the residence time that maximizes yield without promoting significant byproduct formation.

• Concentration and Stoichiometry Refinement:

  • At the optimal temperature and residence time, you can further refine the reaction by screening different reactant concentrations or stoichiometries. This is also the stage to confirm that no clogging occurs during prolonged runs.

• Validation: Perform a longer run (e.g., >10 reactor volumes) at the final optimized conditions to confirm stability, yield, and purity over time.

Table 1: Key Optimization Parameters for Pyrimidine Synthesis

Parameter	Typical Range	Rationale and Key Considerations
Temperature	60 - 250 °C	Higher temperatures increase reaction rates but can also lead to byproduct formation or decomposition.[5] Flow chemistry allows for safe superheating above the solvent's boiling point with appropriate back pressure.[18]
Residence Time	2 - 60 min	Directly impacts conversion. Longer times allow slow reactions to complete but can also lead to product degradation. Must be optimized empirically.[6][7]
Pressure (BPR)	5 - 20 bar (75 - 300 psi)	Primarily used to prevent solvent boiling at elevated temperatures and to increase the solubility of gaseous reactants.[18]
Concentration	0.1 - 1.0 M	A balance must be struck between throughput (higher concentration) and solubility (lower concentration) to prevent reactor clogging.[2][3]
Stoichiometry	1:1:1 to 1:1.5:3 (Aldehyde:β-ketoester:Urea)	Using an excess of one reagent (often the urea component in a Biginelli reaction) can drive the reaction to completion, but may complicate purification.
Solvent	Ethanol, Acetonitrile, Toluene, DMF	The solvent must be chosen to ensure all reactants, intermediates, and products remain in solution throughout the process to avoid blockages.[4][5]

References

• Hone, C. A., & Kappe, C. O. (2021). Continuous Flow Synthesis of Anticancer Drugs. Molecules, 26(22), 7037. [Link]

• Wiles, C., & Watts, P. (2022). Understanding flow chemistry for the production of active pharmaceutical ingredients. Biomedicine & Pharmacotherapy, 147, 112638. [Link]

• Pastre, J. C., et al. (2016). Flow Chemistry: Recent Developments in the Synthesis of Pharmaceutical Products. ACS Medicinal Chemistry Letters, 7(10), 886-891. [Link]

• Nekkaa, E., et al. (2018). Flow synthesis for the preparation of fused pyrimidinones... ResearchGate. [Link]

• Newby, J. A., et al. (n.d.). Regioselective Synthesis of 3-Aminoimidazo[1,2-α]pyrimidines Under Continuous Flow Conditions. Vapourtec. [Link]

• Almac Group. (n.d.). From Flow Chemistry in the Lab towards Industrial Implementation on Scale - Case Studies on Continuous API Synthesis. [Link]

• Hone, C. A., & Kappe, C. O. (2021). Best Practices in Reporting Flow Chemistry. ChemistryViews. [Link]

• Baxendale, I. R., et al. (2015). Back Pressure Regulation of Slurry-Forming Reactions in Continuous Flow. Chemical Engineering & Technology, 38(1), 33-38. [Link]

• ResearchGate. (n.d.). Optimization of Reaction Conditions for the Synthesis of O-Alkylated Pyrimidine 4a. [Link]

• Britton, J., & Raston, C. L. (2020). How to approach flow chemistry. Chemical Society Reviews, 49(23), 8823-8847. [Link]

• van den Berg, C. L., et al. (1986). Effect of pyrimidine nucleosides on body temperatures of man and rabbit in relation to pharmacokinetic data. Cancer Research, 46(9), 4552-4557. [Link]

• ResearchGate. (n.d.). The effect of residence time on the synthesis of sugar-containing pyrimidine derivatives in continuous-flow microreactors. [Link]

• Gemo, M., et al. (2022). Continuous Flow Processes as an Enabling Tool for the Synthesis of Constrained Pseudopeptidic Macrocycles. The Journal of Organic Chemistry, 87(5), 2345-2354. [Link]

• Deadman, B. J., et al. (2021). Continuous Flow Chemistry with Solids: A Review. Organic Process Research & Development, 25(1), 2-20. [Link]

• Adams, S. (2021). How residence time affects product quality in flow chemistry. Stoli Chem. [Link]

• Ko, M., et al. (2020). Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. Organic Process Research & Development, 24(10), 2170-2178. [Link]

• American Fuel & Petrochemical Manufacturers. (n.d.). Question 24: Given the potential consequences of back flow...[Link]

• MDPI. (2023). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. Molecules, 28(1), 1. [Link]

• Britton, J., et al. (2017). In-Line Purification: A Key Component to Facilitate Drug Synthesis and Process Development in Medicinal Chemistry. ACS Medicinal Chemistry Letters, 8(10), 1013-1018. [Link]

• Max Planck Society. (2023). Residence time distribution in flow reactors for solid phase synthesis. MPG.PuRe. [Link]

• Alicat Scientific. (n.d.). Flow control problems when backpressure changes? Choke the flow! (Part 2). [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions...[Link]

• Mullapudi, M. (2024). Mastering Back Pressure in Reactive Distributed Systems. Medium. [Link]

• Hone, C. A., & Kappe, C. O. (2021). Continuous Flow Synthesis of Anticancer Drugs. Molecules, 26(22), 7037. [Link]

• ChemRxiv. (2020). The Influence of Residence Time Distribution on Continuous-Flow Polymerization. [Link]

• Cooks, R. G., et al. (2017). Mass spectrometric directed system for the continuous-flow synthesis and purification of diphenhydramine. Chemical Science, 8(4), 2823-2829. [Link]

• MDPI. (2023). Comparing Proton Transfer Reaction (PTR) and Adduct Ionization Mechanism (AIM) for the Study of Volatile Organic Compounds. International Journal of Molecular Sciences, 24(1), 1. [Link]

• Equilibar. (2021). Using back pressure valve in flow chemistry. [Link]

• Adesis, Inc. (2021). Flow Chemistry Case Study: The Case of the Low Yielding, Epimerizing Reaction. [Link]

• The FEBS Journal. (2022). Regulation of the pyrimidine biosynthetic pathway by lysine acetylation of E. coli OPRTase. FEBS Journal, 289(1), 123-140. [Link]

• Wikipedia. (n.d.). Abiogenesis. [Link]

• PubMed. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. [Link]

• PubMed Central. (2020). Inhibition of the de novo pyrimidine biosynthesis pathway limits ribosomal RNA transcription causing nucleolar stress in glioblastoma cells. [Link]

• MDPI. (2023). Residence Time Distribution: Literature Survey, Functions, Mathematical Modeling, and Case Study—Diagnosis for a Photochemical Reactor. Processes, 11(12), 3456. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 2D NMR Methods for the Structural Validation of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Introduction: The Imperative of Unambiguous Structural Elucidation

In the realm of drug discovery and materials science, the synthesis of novel small molecules is a daily occurrence. However, the assertion of a molecule's successful synthesis rests entirely on the rigorous and unequivocal validation of its chemical structure. For a molecule like 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, a potential scaffold in medicinal chemistry, even minor structural ambiguities—such as the incorrect placement of a substituent—can lead to the misinterpretation of biological activity and wasted resources.

While one-dimensional (1D) Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) provides a foundational overview of a molecule's electronic environment, it often falls short in resolving complex structures or distinguishing between isomers.[1] This guide provides an in-depth, comparative analysis of two-dimensional (2D) NMR techniques, demonstrating how a synergistic application of COSY, HSQC, and HMBC experiments provides a self-validating system for the definitive structural confirmation of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine. We will explore the causality behind experimental choices and present a workflow that ensures scientific integrity and trustworthiness in your structural assignments.

The Analytical Challenge: Initial 1D NMR Assessment

Before deploying the 2D NMR toolkit, a thorough analysis of 1D spectra is the first step.[1] Based on the proposed structure of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, we can predict the expected signals. The electron-withdrawing nature of the chlorine atoms and the pyrimidine ring, alongside the electronic effects of the N-methyl and N-phenyl groups, will influence the chemical shifts.[2]

Structure and Numbering:

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

Atom #	Type	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Rationale
H5	Pyrimidine CH	6.8 - 7.5	110 - 120	Located on the electron-deficient pyrimidine ring.
H-ortho	Phenyl CH	7.2 - 7.6	125 - 130	Aromatic protons adjacent to the nitrogen-substituted carbon.
H-meta	Phenyl CH	7.3 - 7.8	128 - 132	Typical aromatic region, influenced by the overall electronic structure.
H-para	Phenyl CH	7.1 - 7.5	124 - 129	Typical aromatic region.
N-CH₃	Methyl	3.3 - 3.8	35 - 45	Protons on a carbon attached to a nitrogen atom are deshielded.[3]
C2	Pyrimidine C-N	-	160 - 165	Carbon attached to three nitrogen atoms.
C4/C6	Pyrimidine C-Cl	-	158 - 163	Carbons attached to electronegative chlorine and nitrogen atoms.
C5	Pyrimidine CH	-	110 - 120	Corresponds to the only protonated carbon on the pyrimidine ring.
C-ipso	Phenyl C-N	-	140 - 148	Quaternary carbon attached to nitrogen.
C-ortho	Phenyl CH	-	125 - 130	Corresponds to the ortho protons.
C-meta	Phenyl CH	-	128 - 132	Corresponds to the meta protons.
C-para	Phenyl CH	-	124 - 129	Corresponds to the para proton.

While 1D NMR can suggest the presence of these functional groups, it cannot definitively prove their connectivity. For instance, how do we confirm that the N-methyl and N-phenyl groups are attached to the C2 position of the pyrimidine ring and not elsewhere? This is where 2D NMR becomes indispensable.

A Comparative Analysis of 2D NMR Techniques

To resolve the structural puzzle, we employ a suite of 2D NMR experiments. Each technique provides a unique piece of information, and together they form a powerful, logical framework for validation.

¹H-¹H COSY (Correlation Spectroscopy): Mapping the Proton Network

• Core Principle: COSY reveals scalar couplings between protons, typically through two or three bonds (²JHH, ³JHH).[1] It visualizes which protons are "talking" to each other within a spin system.

• Application to the Target Molecule: The primary utility of COSY for this molecule is to establish the connectivity within the phenyl ring. We expect to see a cross-peak between the ortho and meta protons, and another between the meta and para protons. The absence of any other correlations would confirm the isolation of the phenyl spin system and the pyrimidine H5 proton.

• Alternative Consideration: For this specific molecule, the information from COSY is confirmatory but not pivotal for the overall skeleton. In more complex aliphatic systems, COSY is the cornerstone for tracing out carbon chains.[4]

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The Direct Connection

• Core Principle: HSQC (or its predecessor, HMQC) creates a 2D map correlating each proton signal with the carbon to which it is directly attached (¹JCH).[5][6] This is the most sensitive of the heteronuclear correlation experiments.[7]

• Application to the Target Molecule: This experiment is the definitive tool for assigning protonated carbons. It will unambiguously link the proton signal for H5 to the C5 carbon, the N-CH₃ protons to their carbon, and each of the phenyl proton signals (ortho, meta, para) to their respective carbon atoms. This allows us to confidently populate the chemical shift table.

• Expert Tip: Modern edited-HSQC experiments can also provide information about the multiplicity of the carbon (CH, CH₂, or CH₃), serving a similar purpose to a DEPT-135 experiment but with much higher sensitivity.[6]

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Assembling the Skeleton

• Core Principle: HMBC is arguably the most powerful tool for elucidating the complete carbon framework of an unknown molecule. It detects correlations between protons and carbons over longer ranges, typically two to four bonds (²JCH, ³JCH, and sometimes ⁴JCH).[1][6] Crucially, one-bond correlations are suppressed, so it provides complementary information to HSQC.

• Application to the Target Molecule: HMBC provides the critical long-range correlations that piece the entire structure together. The key correlations we would seek to validate are:

  • From the N-CH₃ protons: A correlation to the C2 carbon of the pyrimidine ring. This is the "smoking gun" evidence that the methyl group is attached to the nitrogen at the 2-position.

  • From the ortho-protons of the phenyl ring: A correlation to the C2 carbon of the pyrimidine ring. This confirms the phenyl group is also attached to the nitrogen at the 2-position.

  • From the H5 proton: Correlations to the C4 and C6 carbons. This definitively places the lone pyrimidine proton between the two chlorine-bearing carbons.

By comparing the results of these three experiments, we create a logical, self-reinforcing dataset that validates the proposed structure beyond any reasonable doubt.

Experimental Workflow and Protocols

A robust experimental design is critical for acquiring high-quality, trustworthy data.

Caption: Experimental workflow from sample preparation to final structure validation.

Detailed Protocol: NMR Data Acquisition

• Sample Preparation:

  • Accurately weigh 15-20 mg of the synthesized 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can influence chemical shifts, so consistency is key.[8][9][10][11] CDCl₃ is often a good first choice for many organic molecules.

  • Add tetramethylsilane (TMS) as an internal reference for ¹H and ¹³C spectra (δ = 0.00 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup (Example on a 500 MHz Spectrometer):

  • Insert the sample, lock onto the deuterium signal of the solvent, and shim the magnetic field to achieve optimal resolution and lineshape.

  • Acquire a standard 1D ¹H spectrum to verify sample concentration and spectral quality.

• 2D Experiment Parameters (Typical Values):

  • gCOSY (gradient-selected COSY):

    • Spectral Width: ~12 ppm in both dimensions.

    • Acquisition: 2 scans per increment, 256 increments in the indirect dimension (t₁).

  • gHSQC (gradient-selected HSQC):

    • ¹H (F2) Spectral Width: ~12 ppm.

    • ¹³C (F1) Spectral Width: ~180 ppm.

    • Acquisition: 4 scans per increment, 256 increments in t₁.

  • gHMBC (gradient-selected HMBC):

    • ¹H (F2) Spectral Width: ~12 ppm.

    • ¹³C (F1) Spectral Width: ~200 ppm.

    • Long-range coupling delay (D6): Optimized for a J-coupling of 8 Hz (a good compromise for detecting various ²J and ³J correlations).

    • Acquisition: 8-16 scans per increment, 256 increments in t₁.

Interpreting the 2D Data: A Step-by-Step Validation

By analyzing the cross-peaks in each 2D spectrum, we can systematically build the molecular structure.

Table 2: Summary of Key 2D NMR Correlations for Structure Validation

Experiment	Proton Signal (¹H ppm)	Correlating Signal(s) (¹H or ¹³C ppm)	Interpretation
COSY	H-ortho	H-meta	Confirms ³J coupling within the phenyl ring.
H-meta	H-ortho, H-para	Confirms ³J coupling within the phenyl ring.
HSQC	H5	C5	Unambiguous assignment of the pyrimidine CH group.
N-CH₃	C(N-CH₃)	Unambiguous assignment of the N-methyl group.
H-ortho/meta/para	C-ortho/meta/para	Unambiguous assignment of the phenyl CH groups.
HMBC	N-CH₃	C2	CRITICAL: Proves the N-methyl group is attached at the C2 position.
HMBC	H-ortho	C2, C-ipso	CRITICAL: Proves the N-phenyl group is attached at the C2 position.
HMBC	H5	C4, C6	CRITICAL: Confirms the position of H5 relative to the chloro-substituted carbons.

The HMBC correlations are the linchpin of the entire structural proof. The observation of cross-peaks from both the N-methyl protons and the ortho-phenyl protons to the same quaternary carbon (C2) provides undeniable evidence for the N,N-disubstituted aminopyrimidine core.

Caption: Key HMBC correlations confirming the molecular backbone.

Conclusion

The structural validation of a novel compound like 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine cannot rely on supposition. This guide demonstrates that a systematic and comparative application of 2D NMR techniques—COSY, HSQC, and HMBC—provides an irrefutable, multi-pronged confirmation of the molecular architecture. COSY establishes the proton-proton connectivities within isolated spin systems, HSQC definitively links protons to their directly attached carbons, and HMBC provides the crucial long-range correlations that piece the molecular puzzle together. This comprehensive approach serves as a self-validating system, ensuring the high degree of scientific integrity required for progression in drug development and chemical research.

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A Comparative Guide to the Biological Activity of 4,6-dichloro-N-phenylpyrimidin-2-amine Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 4,6-dichloro-N-phenylpyrimidin-2-amine scaffold represents a privileged structure in medicinal chemistry, demonstrating a wide range of biological activities. This guide provides a comprehensive comparison of the biological activities of analogues based on this core structure, with a focus on their potential as kinase inhibitors for anticancer therapy. We will delve into the structure-activity relationships (SAR), mechanisms of action, and relevant experimental data to provide a clear and objective overview for researchers in the field.

Introduction: The Prominence of the Pyrimidine Scaffold

The pyrimidine ring is a fundamental heterocyclic motif found in numerous biologically active compounds, including natural products and synthetic drugs. Its ability to mimic the purine bases of ATP allows pyrimidine derivatives to effectively compete for the ATP-binding sites of various protein kinases, making them a cornerstone in the development of targeted therapies.[1] The 4,6-dichloro-N-phenylpyrimidin-2-amine core provides a versatile platform for chemical modification, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic properties. The chlorine atoms at the 4 and 6 positions are particularly important, as their replacement of hydroxyl groups has been shown to significantly enhance inhibitory activity.

Comparative Biological Activity of Analogues

The biological activity of 4,6-dichloro-N-phenylpyrimidin-2-amine analogues is heavily influenced by the nature and position of substituents on the pyrimidine core and the N-phenyl ring. This section will compare the activity of several key analogues, focusing on their anticancer and anti-inflammatory properties.

Anticancer Activity: A Focus on Kinase Inhibition

The primary anticancer mechanism of this class of compounds is the inhibition of protein kinases that are critical for tumor growth, proliferation, and survival. Key kinase targets include Aurora kinases, Epidermal Growth Factor Receptor (EGFR), and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

2.1.1. Aurora Kinase Inhibition

Aurora kinases (A, B, and C) are serine/threonine kinases that play essential roles in mitosis. Their overexpression is common in many cancers, making them attractive therapeutic targets.[2][3] Analogues of 4,6-dichloro-N-phenylpyrimidin-2-amine have demonstrated potent inhibition of Aurora kinases.

A notable example is the N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine series. While not a direct 4,6-dichloro analogue, the core pyrimidine structure is maintained, and the findings provide valuable insights into the potential of this scaffold. The lead compound from this series, 4-methyl-5-(2-(4-morpholinophenylamino)pyrimidin-4-yl)thiazol-2-amine (CYC116) , exhibits potent inhibition of Aurora A and B kinases with Kᵢ values of 8.0 nM and 9.2 nM, respectively.[2] This potent inhibition leads to mitotic failure, polyploidy, and ultimately, apoptotic cell death in cancer cells.[2] Structure-activity relationship (SAR) studies have revealed that substitution at the para-position of the aniline ring is crucial for potent Aurora kinase inhibition.[2]

2.1.2. EGFR and FGFR Inhibition

The Epidermal Growth Factor Receptor (EGFR) and Fibroblast Growth Factor Receptor (FGFR) are key drivers of cell proliferation and survival in many cancers, particularly non-small cell lung cancer (NSCLC).[4] Dual inhibition of both EGFR and FGFR is a promising strategy to overcome resistance to single-target EGFR inhibitors.[4]

A series of 4,6-pyrimidinediamine derivatives, which share the core aminopyrimidine structure, have been developed as dual EGFR and FGFR inhibitors.[4] The compound BZF 2 from this series demonstrated significant inhibition of cell proliferation in NSCLC cell lines with an FGF2-FGFR1 autocrine loop, with IC50 values of 2.11 μM for H226 cells and 0.93 μM for HCC827 GR cells.[4] This compound was shown to induce apoptosis and cell cycle arrest, highlighting the potential of the 4,6-disubstituted pyrimidine scaffold in targeting these critical signaling pathways.[4]

2.1.3. VEGFR-2 Inhibition

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels that is essential for tumor growth and metastasis.[5][6] Inhibition of the VEGF/VEGFR-2 signaling pathway is a well-established anti-angiogenic strategy in cancer therapy.[7] Several pyrimidine-based compounds have been identified as potent VEGFR-2 inhibitors.

Table 1: Comparative Anticancer Activity of 4,6-dichloro-N-phenylpyrimidin-2-amine Analogues and Related Compounds

Compound/Analogue Class	Target Kinase(s)	Activity (IC50/Ki)	Cell Line(s)	Reference
4-methyl-5-(2-(4-morpholinophenylamino)pyrimidin-4-yl)thiazol-2-amine (CYC116)	Aurora A, Aurora B	8.0 nM (Ki), 9.2 nM (Ki)	Various cancer cell lines	[2]
4,6-pyrimidinediamine derivative (BZF 2)	EGFR, FGFR	2.11 µM (H226), 0.93 µM (HCC827 GR)	H226, HCC827 GR (NSCLC)	[4]
Nicotinamide-based pyrimidine derivative	VEGFR-2	60.83 nM (enzymatic)	HCT-116, HepG-2	[5]

Structure-Activity Relationship (SAR) Insights

The biological activity of this class of compounds is intricately linked to their chemical structure. Key SAR observations include:

• 4,6-Dichloro Substitution: The presence of chlorine atoms at the 4 and 6 positions of the pyrimidine ring is critical for potent biological activity. Replacement of hydroxyl groups with chlorine significantly enhances inhibitory potential.

• N-Phenyl Substitution: Modifications to the N-phenyl ring, particularly at the para-position, have a profound impact on kinase selectivity and potency.[2]

• Methylation at the Amino Group: While specific data for the N-methylated title compound is lacking, methylation can influence factors such as solubility, metabolic stability, and binding affinity. Further investigation is warranted to elucidate the precise effects of this modification.

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for these compounds is the competitive inhibition of ATP binding to the kinase domain of target proteins. This disrupts downstream signaling cascades that are crucial for cancer cell function.

Aurora Kinase Signaling Pathway

Inhibition of Aurora kinases A and B disrupts the phosphorylation of key mitotic proteins, including histone H3.[2] This leads to defects in chromosome segregation and cytokinesis, ultimately causing mitotic arrest and apoptosis.[2]

EGFR/VEGFR-2 Signaling Pathways

By inhibiting EGFR, these analogues can block the PI3K/Akt/mTOR pathway, a critical signaling cascade for cell proliferation and survival.[4] Simultaneously, inhibition of VEGFR-2 blocks the PLCγ/PKC/MAPK pathway, which is essential for angiogenesis.[5][6] The dual inhibition of these pathways can lead to a potent anti-tumor effect.

Experimental Protocols

The following are generalized protocols for assessing the biological activity of 4,6-dichloro-N-phenylpyrimidin-2-amine analogues.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Workflow:

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

In Vitro Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific kinase.

Workflow:

Step-by-Step Methodology:

• Reaction Setup: In a 96-well plate, prepare a reaction mixture containing the purified kinase, a substrate (e.g., a peptide or protein), and a buffer.

• Compound Addition: Add the test compound at various concentrations.

• Reaction Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at a specific temperature for a defined period.

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., EDTA).

• Signal Detection: Detect the phosphorylated substrate using a suitable method, such as a phosphospecific antibody in an ELISA format or a luminescence-based assay that measures ATP consumption.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 or Ki value.

Conclusion and Future Directions

The 4,6-dichloro-N-phenylpyrimidin-2-amine scaffold is a highly promising starting point for the development of novel kinase inhibitors with potent anticancer activity. The analogues discussed in this guide demonstrate significant inhibitory activity against key cancer-related kinases such as Aurora kinases, EGFR, and VEGFR-2. The structure-activity relationships highlighted provide a rational basis for the design of next-generation inhibitors with improved potency and selectivity.

Future research should focus on the synthesis and biological evaluation of a wider range of analogues, including the specific N-methylated derivative, to build a more comprehensive SAR profile. Further elucidation of the specific kinase targets and their downstream signaling effects will be crucial for understanding the full therapeutic potential and for identifying potential biomarkers for patient stratification. In vivo studies are also essential to evaluate the pharmacokinetic properties and anti-tumor efficacy of the most promising compounds.

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Efficacy of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine: A Comparative Analysis Against Established Kinase Inhibitors

Introduction: Unraveling the Potential of a Novel Pyrimidine Scaffold

In the landscape of oncology drug discovery, the pyrimidine core is a privileged scaffold, forming the backbone of numerous clinically successful kinase inhibitors.[1] Its structural resemblance to the adenine base of ATP allows for competitive binding to the hinge region of various kinase active sites.[2] The compound 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, with its distinct 2-aminopyrimidine structure, emerges as a molecule of significant interest. While direct efficacy studies on this specific compound are not yet prevalent in the public domain, its structural characteristics strongly suggest a potential role as a kinase inhibitor.

This guide provides a comprehensive comparative analysis of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine against established inhibitors of key oncogenic kinases: Aurora Kinase A, VEGFR-2, and Src. This comparison is based on a scientific hypothesis derived from structure-activity relationships of analogous pyrimidine-based compounds. We will delve into the mechanistic rationale, present comparative efficacy data of established inhibitors, and provide detailed, field-proven experimental protocols to empower researchers in their evaluation of this and other novel kinase inhibitors.

Hypothesized Kinase Targets and the Rationale

The structural framework of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, featuring a substituted 2-aminopyrimidine core, is a recurring motif in inhibitors targeting several critical kinase families.

• Aurora Kinases: These serine/threonine kinases are key regulators of mitosis, and their overexpression is common in many cancers.[3] Numerous 2,4-diaminopyrimidine and other aminopyrimidine derivatives have demonstrated potent inhibition of Aurora kinases.[4][5]

• VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): A pivotal receptor tyrosine kinase that mediates tumor angiogenesis.[2] Small molecule inhibitors of VEGFR-2 often incorporate a pyrimidine or related heterocyclic scaffold.

• Src (Sarcoma Kinase): A non-receptor tyrosine kinase involved in signaling pathways that control cell proliferation, survival, and motility.[6][7] Dasatinib, a potent Src/Abl inhibitor, features a 2-aminopyrimidine derivative.[8]

Therefore, it is scientifically plausible to hypothesize that 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine may exert its potential anti-cancer effects through the inhibition of one or more of these kinases.

Comparative Efficacy of Established Kinase Inhibitors

To provide a benchmark for the potential efficacy of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine, the following tables summarize the in vitro potency (IC50) of well-established inhibitors against our hypothesized targets.

Table 1: Comparative Potency of Aurora Kinase A Inhibitors

Inhibitor	Target Kinase(s)	IC50 (nM)
Alisertib (MLN8237)	Aurora A	2.6
Danusertib (PHA-739358)	Aurora A, B, C	13 (Aurora A), 79 (Aurora B), 61 (Aurora C)[9][10]
Tozasertib (VX-680)	Pan-Aurora	0.6

Table 2: Comparative Potency of VEGFR-2 Kinase Inhibitors

Inhibitor	Target Kinase(s)	IC50 (nM)
Sunitinib	VEGFR-2, PDGFRβ	80 (VEGFR-2), 2 (PDGFRβ)[4][11]
Axitinib	VEGFR-1, -2, -3	0.2[12][13]

Table 3: Comparative Potency of Src Kinase Inhibitors

Inhibitor	Target Kinase(s)	IC50 (nM)
Dasatinib	Src, Abl	0.5 (Src)[8]
Saracatinib (AZD0530)	Src	2.7
Bosutinib (SKI-606)	Src, Abl	1.2 (Src)[14]

Experimental Protocols for Efficacy Evaluation

The following protocols provide detailed, step-by-step methodologies for the in vitro and in vivo evaluation of kinase inhibitors. These protocols are designed to be self-validating systems, ensuring the generation of robust and reproducible data.

In Vitro Kinase Activity Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.

Causality Behind Experimental Choices: The choice of a biochemical assay with purified kinase and substrate allows for the direct assessment of target engagement, independent of cellular uptake, metabolism, or off-target effects. The use of ATP at its Km concentration provides a standardized condition for comparing the potency of ATP-competitive inhibitors.

Experimental Workflow Diagram:

Caption: Workflow for an in vitro kinase assay.

Step-by-Step Protocol:

• Prepare Reagents:

  • Kinase Buffer: Prepare a suitable kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Kinase: Dilute the purified recombinant kinase (e.g., Aurora A, VEGFR-2, or Src) to the desired concentration in kinase buffer.

  • Substrate: Prepare a solution of the appropriate substrate (e.g., a biotinylated peptide) in kinase buffer.

  • ATP: Prepare an ATP solution in kinase buffer at a concentration equal to the Km for the specific kinase.

  • Test Compound: Prepare a serial dilution of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine and control inhibitors in DMSO, then dilute further in kinase buffer.

• Assay Procedure:

  • To the wells of a 96-well plate, add the test compound dilutions.

  • Add the kinase solution to each well and incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

  • Add the substrate solution to each well.

  • Initiate the kinase reaction by adding the ATP solution.[15]

  • Incubate the plate at 30°C for a defined period (e.g., 30-60 minutes).[15]

• Detection:

  • Terminate the reaction by adding a stop solution (e.g., EDTA).

  • Detect the amount of phosphorylated substrate using an appropriate method, such as:

    • Luminescence-based (e.g., ADP-Glo™): Measures the amount of ADP produced.[16]

    • Fluorescence-based (e.g., LanthaScreen®): Uses a terbium-labeled antibody to detect the phosphorylated substrate.

    • Radiometric: Uses [γ-³²P]ATP and measures the incorporation of the radioactive phosphate into the substrate.[3]

• Data Analysis:

  • Calculate the percentage of kinase activity inhibition for each compound concentration relative to a no-inhibitor control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This assay assesses the effect of a compound on the metabolic activity of living cells, which is an indicator of cell viability and proliferation.[17]

Causality Behind Experimental Choices: The MTT assay is a robust and widely used method to determine cellular cytotoxicity.[18] It provides a quantitative measure of how a compound affects cell survival and growth. The principle relies on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases in metabolically active cells to form a purple formazan product.[19]

Experimental Workflow Diagram:

Caption: Workflow for a cell viability (MTT) assay.

Step-by-Step Protocol:

• Cell Seeding:

  • Harvest and count cells from a healthy culture.

  • Seed the cells into a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of complete growth medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine and control inhibitors in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds. Include vehicle-only (e.g., DMSO) and no-treatment controls.

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.[20]

  • Incubate the plate for 1-4 hours at 37°C.[20]

• Formazan Solubilization and Measurement:

  • After incubation, add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[20]

  • Mix thoroughly by gentle pipetting or shaking on an orbital shaker.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value.

In Vivo Tumor Xenograft Model

This model evaluates the anti-tumor efficacy of a compound in a living organism.

Causality Behind Experimental Choices: An in vivo model is crucial to assess the therapeutic potential of a compound in a more complex biological system, taking into account factors like pharmacokinetics (absorption, distribution, metabolism, and excretion) and overall toxicity.[21] The choice of a xenograft model with human cancer cells implanted in immunocompromised mice is a standard preclinical approach to evaluate anti-cancer agents.[22]

Experimental Workflow Diagram:

Caption: Workflow for an in vivo tumor xenograft study.

Step-by-Step Protocol:

• Cell Implantation:

  • Subcutaneously inject a suspension of human tumor cells (e.g., a cell line known to overexpress the target kinase) into the flank of immunocompromised mice (e.g., nude or SCID mice).

  • Monitor the mice regularly for tumor formation and growth.

• Treatment:

  • Once the tumors reach a predetermined size (e.g., 100-200 mm³), randomly assign the mice to treatment groups (e.g., vehicle control, 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine at different doses, and a positive control inhibitor).

  • Administer the compounds to the mice via an appropriate route (e.g., oral gavage, intraperitoneal injection) on a defined schedule (e.g., daily for 21 days).

  • Measure tumor dimensions with calipers and the body weight of the mice regularly (e.g., 2-3 times per week).

• Endpoint and Analysis:

  • At the end of the study (or when tumors reach a predefined endpoint), euthanize the mice.

  • Excise the tumors and record their final weight.

  • Optionally, collect tumor tissue for pharmacodynamic analysis (e.g., Western blot to assess target kinase phosphorylation) and histological analysis.

• Data Analysis:

  • Calculate the tumor volume for each measurement time point.

  • Plot the mean tumor volume ± SEM for each treatment group over time.

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

  • Evaluate the toxicity of the treatment by monitoring changes in body weight and any adverse clinical signs.

Conclusion and Future Directions

While 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine remains a molecule with underexplored therapeutic potential, its structural similarity to a multitude of successful kinase inhibitors provides a strong rationale for its investigation as an anti-cancer agent. The comparative data and detailed experimental protocols provided in this guide offer a robust framework for researchers to systematically evaluate its efficacy against key oncogenic kinases such as Aurora Kinase A, VEGFR-2, and Src. Rigorous in vitro and in vivo studies, following the methodologies outlined, will be crucial in elucidating the precise mechanism of action, potency, and potential clinical utility of this promising compound.

References

• Chaudhari, P. J., Nemade, A. R., & Shirkhedkar, A. A. (2024). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. RSC Medicinal Chemistry.
• Vultur, A., et al. (2008). SKI-606 (bosutinib), a novel Src kinase inhibitor, suppresses migration and invasion of human breast cancer cells. Molecular Cancer Therapeutics, 7(5), 1185-1194.
• Eustace, A. J., et al. (2008). Preclinical evaluation of dasatinib, a potent Src kinase inhibitor, in melanoma cell lines.
• Diamond, J. R., et al. (2011). Assessment of the In vivo Antitumor Effects of ENMD-2076, a Novel Multitargeted Kinase Inhibitor, against Primary and Cell Line–Derived Human Colorectal Cancer Xenograft Models. Clinical Cancer Research, 17(8), 2344-2355.
• SignalChem. (n.d.). AURORA A Kinase Enzyme System Datasheet.
• Design and Optimization of Novel Pyrimidine-Morpholine Hybrids Through Computational Approaches for SRC Kinase Inhibitory Activity. (n.d.). Research Square.
• Synthesis and biological evaluation of 2,4-diaminopyrimidines as selective Aurora A kinase inhibitors. (2015). European Journal of Medicinal Chemistry, 95, 22-33.
• A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. (2016). Molecular Biology of the Cell, 27(20), 3127-3132.

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• American Association for Cancer Research. (2011). Abstract 3252: Potent Aurora kinase inhibitors based on a pyrimidine scaffold: Synthesis, SAR and X-ray crystallography studies. Cancer Research, 71(8 Supplement), 3252.
• Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. (2021). Molecules, 26(17), 5236.
• In Vivo Evaluation of Fibroblast Growth Factor Receptor Inhibition in Mouse Xenograft Models of Gastrointestinal Stromal Tumor. (2021). Cancers, 13(16), 4055.
• ResearchGate. (n.d.). MTT Proliferation Assay Protocol.
• Aurora B Inhibitors as Cancer Therapeutics. (2019). Cancers, 11(7), 947.

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A Comparative Guide to the Synthesis of Functionalized Dichloropyrimidines for Medicinal Chemistry

Introduction: The Central Role of Dichloropyrimidines in Drug Discovery

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents, including antivirals, anticancer drugs, and kinase inhibitors.[1][2] Among the various pyrimidine-based starting materials, 2,4-dichloropyrimidine and its substituted derivatives are particularly valuable due to the differential reactivity of the two chlorine atoms. This allows for sequential and regioselective functionalization, providing a powerful platform for the synthesis of diverse compound libraries for drug discovery.[1][2]

The inherent electronic properties of the pyrimidine ring dictate that the C4 and C6 positions are generally more susceptible to nucleophilic attack and palladium-catalyzed cross-coupling than the C2 position.[3] However, achieving high regioselectivity can be a significant challenge, often leading to mixtures of isomers that are difficult to separate.[3] This guide provides a comprehensive benchmark of key synthetic routes for the functionalization of dichloropyrimidines, offering field-proven insights into experimental choices and providing detailed, self-validating protocols. We will explore methodologies for the synthesis of the dichloropyrimidine core and for the selective functionalization at the C4, C2, and C6 positions.

I. Synthesis of the 2,4-Dichloropyrimidine Core

The most common and cost-effective method for the synthesis of the 2,4-dichloropyrimidine core is the chlorination of readily available uracil or its derivatives. Phosphorus oxychloride (POCl₃) is a frequently used chlorinating agent.

Protocol 1: Chlorination of Uracil using Phosphorus Oxychloride

This protocol describes the synthesis of 2,4-dichloropyrimidine from uracil.

Experimental Protocol:

• In a two-necked round-bottom flask equipped with a condenser, dissolve uracil (100 g, 0.82 mol) in phosphorus oxychloride (400 ml).

• Heat the solution to reflux with stirring for 3.5 hours at 110°C.[4]

• After cooling, remove the excess phosphorus oxychloride in vacuo at 50°C.

• Carefully pour the remaining oil onto ice (50 g).

• Extract the aqueous mixture with chloroform (3 x 50 ml).

• Combine the organic extracts and wash with a dilute sodium carbonate solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Evaporate the solvent to obtain 2,4-dichloropyrimidine.[4]

II. Benchmarking C4-Selective Functionalization Routes

The C4 position of 2,4-dichloropyrimidine is the most reactive site, making it the primary target for initial functionalization. We will compare two powerful methods: Palladium-catalyzed amination and microwave-assisted Suzuki coupling.

Route 1: Palladium-Catalyzed C4-Selective Amination

While traditional SNAr amination of 2,4-dichloropyrimidines often yields mixtures of C4 and C2 isomers with low selectivity (typically 1:1 to 4:1), a palladium-catalyzed approach offers a significant improvement in regioselectivity, particularly for 6-aryl substituted dichloropyrimidines.[3]

Causality Behind Experimental Choices: The use of a palladium catalyst in conjunction with a strong, non-nucleophilic base like lithium bis(trimethylsilyl)amide (LiHMDS) is crucial. The palladium catalyst facilitates a catalytic cycle that strongly favors oxidative addition at the more reactive C4 position, leading to the observed high regioselectivity. LiHMDS is thought to form an active palladium-amide intermediate.

Workflow for C4-Selective Amination

Caption: Palladium-catalyzed C4-selective amination workflow.

Protocol 2: Highly Regioselective C4-Amination of 6-Aryl-2,4-dichloropyrimidine

This protocol is adapted from a highly regioselective palladium-catalyzed amination procedure.[3]

Experimental Protocol:

• To a solution of the 6-aryl-2,4-dichloropyrimidine (1.0 mmol) and the palladium catalyst (e.g., Pd(OAc)₂/dppb, 2 mol%) in anhydrous THF, add a premixed solution of the secondary amine (1.1 mmol) and LiHMDS (1.2 mmol) in THF.

• Stir the reaction mixture at room temperature for 0.5-2 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to yield the C4-aminated product.

Route 2: Microwave-Assisted C4-Selective Suzuki Coupling

The Suzuki coupling is a robust method for forming carbon-carbon bonds. When applied to 2,4-dichloropyrimidines, it exhibits a strong preference for the C4 position. The use of microwave irradiation significantly accelerates the reaction, reducing reaction times from hours to minutes.[5]

Causality Behind Experimental Choices: The preferential reactivity of the C4-Cl bond in the oxidative addition step of the palladium catalytic cycle is the basis for the high regioselectivity. Microwave heating provides efficient and uniform energy input, leading to rapid reaction rates and often improved yields.

Workflow for Microwave-Assisted Suzuki Coupling

Caption: Microwave-assisted C4-selective Suzuki coupling workflow.

Protocol 3: Rapid Microwave-Assisted C4-Suzuki Coupling

This protocol provides a general method for the C4-arylation of 2,4-dichloropyrimidine.[5]

Experimental Protocol:

• In a microwave vial, combine 2,4-dichloropyrimidine (1.0 mmol), the aryl or heteroaryl boronic acid (1.2 mmol), Pd(PPh₃)₄ (0.5 mol%), and K₂CO₃ (2.0 mmol).

• Add a mixture of dioxane and water (e.g., 4:1, 5 mL).

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at 100°C for 15 minutes.[5]

• After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

Comparative Data for C4-Selective Reactions

Method	Catalyst	Key Reagents	Temp.	Time	Typical Yield	Regioselectivity (C4:C2)	Reference
Pd-catalyzed Amination	Pd(OAc)₂/dppb	LiHMDS	RT	0.5-2 h	~95%	>99:1	[3]
Microwave Suzuki	Pd(PPh₃)₄	K₂CO₃, Boronic Acid	100°C	15 min	70-90%	Highly selective for C4	[5]

III. The Challenge of C2-Selective Functionalization

Achieving selective functionalization at the C2 position of 2,4-dichloropyrimidines is a significant synthetic hurdle, as this position is inherently less reactive.[1] However, recent advances have provided innovative solutions to this long-standing problem.

Route 3: Palladium-Catalyzed C2-Selective Thiolation with NHC Ligands

A groundbreaking development in this area is the use of palladium precatalysts supported by bulky N-heterocyclic carbene (NHC) ligands, which can invert the conventional C4-selectivity and favor C2-thiolation.[6][7]

Causality Behind Experimental Choices: The remarkable C2-selectivity is attributed to the unique steric and electronic properties of the bulky NHC ligand. While the precise mechanism is still under investigation, it is hypothesized that the ligand environment around the palladium center alters the typical course of oxidative addition, favoring the C2-Cl bond.[1] This method stands in stark contrast to nearly all previously reported palladium-catalyzed cross-couplings of 2,4-dichloropyrimidine.[6]

Decision Tree for Dichloropyrimidine Functionalization

Caption: Selecting a synthesis route based on the desired position.

Protocol 4: C2-Selective Thiolation of 2,4-Dichloropyrimidine

This protocol is based on the innovative use of a bulky NHC-ligated palladium precatalyst.[1]

Experimental Protocol:

• In a glovebox, charge a vial with the Pd(II) precatalyst supported by a bulky NHC ligand (e.g., (η³-1-tBu-indenyl)PdCl(IPent)) (2-5 mol%).

• Add 2,4-dichloropyrimidine (1.0 mmol) and a non-nucleophilic base (e.g., Cs₂CO₃, 2.0 mmol).

• Add the desired thiol (1.1 mmol) and an appropriate solvent (e.g., THF).

• Stir the reaction at 0°C to room temperature for 12-24 hours.

• Monitor the reaction for the formation of the C2-thiolated product.

• Upon completion, filter the reaction mixture and purify by column chromatography.

Route 4: C2-Selective Amination of 5-Substituted-2,4-Dichloropyrimidines

For 2,4-dichloropyrimidines bearing an electron-withdrawing group (EWG) at the C5 position, a regioselective C2-amination can be achieved using tertiary amine nucleophiles.[8]

Causality Behind Experimental Choices: The EWG at C5 enhances the electrophilicity of the pyrimidine ring, particularly at the C2 and C6 positions. In this specific case, tertiary amines exhibit a preference for attacking the C2 position, leading to an intermediate that undergoes in situ N-dealkylation to yield the C2-aminated product.[8]

Comparative Data for C2-Selective Reactions

Method	Catalyst/Reagent	Substrate Requirement	Temp.	Typical Yield	Regioselectivity (C2:C4)	Reference
Pd-catalyzed Thiolation	Pd/bulky NHC	Unsubstituted or substituted 2,4-dichloropyrimidine	0°C - RT	Moderate to good	Good to excellent for C2	[1][6]
SNAr Amination	Tertiary Amine	5-EWG-2,4-dichloropyrimidine	Varies	Moderate to excellent	Excellent for C2	[8]

IV. Functionalization at the C6 Position

While less commonly functionalized initially, the C6 position can be accessed through metalation strategies, particularly on appropriately substituted dichloropyrimidine scaffolds.

Route 5: C6-Metalation of 2,4-Dichloro-5-alkoxypyrimidines

The use of TMP (2,2,6,6-tetramethylpiperidyl)-based zinc reagents allows for the regioselective deprotonation (metalation) at the C6 position of 2,4-dichloro-5-alkoxypyrimidines. The resulting organozinc species can then be trapped with various electrophiles.[9][10]

Causality Behind Experimental Choices: The alkoxy group at C5 acts as a directing group, and the sterically hindered TMP-zinc base selectively abstracts the proton at the adjacent C6 position. This method provides a powerful way to introduce diversity at a less accessible position of the pyrimidine ring.

Protocol 5: C6-Functionalization via Zincation

This protocol is a general representation of the C6-metalation and electrophilic quench.[9]

Experimental Protocol:

• To a solution of 2,4-dichloro-5-alkoxypyrimidine (1.0 mmol) in anhydrous THF at low temperature (e.g., -78°C), add a solution of (TMP)₂Zn·2MgCl₂·2LiCl (1.1 mmol).

• Stir the mixture for a specified time to allow for complete metalation.

• Add the desired electrophile (e.g., an aldehyde, allyl bromide, or iodine) and allow the reaction to warm to room temperature.

• Quench the reaction with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent, dry, and concentrate.

• Purify the product by column chromatography.

Conclusion

The functionalization of dichloropyrimidines is a mature yet evolving field that continues to provide innovative solutions for medicinal chemists. While C4-selective reactions such as palladium-catalyzed aminations and microwave-assisted Suzuki couplings are reliable and high-yielding, the challenge of C2-selectivity has been addressed through the development of novel catalytic systems employing bulky NHC ligands. Furthermore, C6-functionalization via metalation opens up another vector for structural diversification. The choice of synthetic route should be guided by the desired substitution pattern, with the protocols and comparative data presented in this guide serving as a valuable resource for researchers in the design and execution of their synthetic strategies.

References

• Neufeldt, S. R., & Jackson, O. D. (2022). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Synlett.[1]

• Xu, G., et al. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters, 8(21), 4847-4850.[3]

• Kappe, C. O. (2000). Controlled microwave heating in modern organic synthesis.

• Lee, M., et al. (2015). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. The Journal of Organic Chemistry, 80(15), 7757-7763.[8]

• Meirelles, M. A., et al. (2023). Functionalization of 2,4-Dichloropyrimidines by 2,2,6,6-Tetramethylpiperidyl Zinc Base Enables Modular Synthesis of Antimalarial Diaminopyrimidine P218 and Analogues. The Journal of Organic Chemistry.[9]

• Neufeldt, S. R., & Jackson, O. D. (2022). C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society.[6]

• Knochel, P., et al. (2018). Regioselective C–H Activation of Substituted Pyridines and other Azines using Mg- and Zn-TMP-Bases. Synthesis, 50(06), 1149-1165.[10]

• Strazzolini, P., & Giammarco, M. (2020). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 25(11), 2583.

• Bhasin, A., et al. (2009). 2,4-Dichloropyrimidine. Acta Crystallographica Section E: Structure Reports Online, 65(7), o1638.[4]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

In the dynamic landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are fundamental daily activities. Among these, chlorinated heterocyclic compounds like 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine (CAS No. 7038-66-6) are pivotal intermediates.[1] While indispensable for scientific advancement, the handling of such potent molecules necessitates a rigorous and informed approach to safety. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel. The protocols herein are designed to be self-validating systems, grounded in established safety principles for analogous chemical structures.

Core Safety Directives & Hazard Assessment

Based on the toxicological data of analogous compounds, 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine should be handled as a substance that is:

• Acutely Toxic (Oral): May be harmful if swallowed.[2][4]

• Skin Irritant: Causes skin irritation upon contact.[4][5]

• Eye Irritant: Causes serious eye irritation.[4][5]

• Respiratory Irritant: May cause respiratory irritation if inhaled as dust or aerosol.[3][4]

These potential hazards dictate the necessity for stringent control measures, with Personal Protective Equipment (PPE) serving as the final, critical barrier between the researcher and the chemical.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine. The following table summarizes the minimum required PPE for various laboratory operations.

Laboratory Operation	Minimum Required PPE
Weighing and Aliquoting (Solid)	Chemical splash goggles, disposable nitrile gloves (double-gloved), lab coat, and a properly fitted N95 respirator.
Solution Preparation	Chemical splash goggles, disposable nitrile gloves (double-gloved), and a lab coat.
Reaction Setup and Monitoring	Chemical splash goggles, disposable nitrile gloves (double-gloved), and a lab coat.
Work-up and Purification	Chemical splash goggles, disposable nitrile gloves (double-gloved), and a lab coat.
Spill Cleanup	Chemical splash goggles, disposable nitrile gloves (double-gloved), disposable coveralls, and a full-face respirator with appropriate cartridges for organic vapors and particulates.

A Deeper Dive into PPE Selection:

• Eye and Face Protection: Chemical splash goggles are mandatory to protect against accidental splashes. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.

• Skin and Body Protection: A standard laboratory coat is sufficient for most small-scale operations. For larger quantities or in the event of a spill, chemical-resistant coveralls are recommended.[6][7]

• Hand Protection: Disposable nitrile gloves are the preferred choice for incidental contact.[8] Double-gloving is a prudent measure to enhance protection, especially when handling concentrated solutions.[9] Gloves should be changed immediately if contamination is suspected.

• Respiratory Protection: A NIOSH-approved N95 respirator is essential when handling the solid compound to prevent inhalation of airborne particles.[10] For operations with the potential to generate aerosols or vapors, or in the case of a spill, a full-face respirator with multi-sorbent cartridges is necessary.[6]

Operational Protocols: A Step-by-Step Guide

Adherence to a systematic workflow is crucial for minimizing exposure risk. The following protocols provide a framework for the safe handling of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Workflow for Handling 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine

Caption: A visual representation of the safe handling workflow for 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine.

Detailed Experimental Protocols:

1. Donning Personal Protective Equipment (PPE):

• Hand Hygiene: Wash and dry hands thoroughly.

• Inner Gloves: Don the first pair of nitrile gloves.

• Lab Coat/Coveralls: Put on a clean, buttoned lab coat or disposable coveralls.

• Respirator (if required): Perform a fit check and don the N95 or full-face respirator.

• Eye Protection: Put on chemical splash goggles.

• Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

2. Weighing the Solid Compound:

• Fume Hood: Perform all weighing operations within a certified chemical fume hood.

• Disposable Weigh Boat: Use a disposable weigh boat to prevent cross-contamination.

• Minimize Dust: Handle the solid gently to minimize the generation of airborne dust.

• Transfer: Carefully transfer the weighed solid to the reaction vessel.

3. Doffing Personal Protective Equipment (PPE):

• Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

• Lab Coat/Coveralls: Remove the lab coat or coveralls by rolling it away from the body to avoid contaminating your clothes.

• Eye Protection: Remove goggles.

• Respirator (if worn): Remove the respirator.

• Inner Gloves: Remove the inner pair of gloves using the same technique as the outer gloves.

• Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan: A Commitment to Safety and Environmental Responsibility

Proper disposal of 4,6-dichloro-N-methyl-N-phenylpyrimidin-2-amine and associated waste is a critical component of laboratory safety and environmental stewardship.

Waste Segregation and Disposal Workflow

Caption: A flowchart illustrating the proper segregation and disposal of waste generated from handling the target compound.

Disposal Procedures:

• Solid Waste: All solid waste, including contaminated gloves, weigh boats, and paper towels, must be placed in a clearly labeled hazardous waste bag.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a designated, sealed, and clearly labeled hazardous waste container.[11]

• Contaminated Glassware: Glassware should be rinsed with an appropriate solvent, and the rinsate collected as hazardous liquid waste. The cleaned glassware can then be disposed of in the designated glass waste container.

• Decontamination: All work surfaces should be wiped down with an appropriate solvent and then cleaned with soap and water. The cleaning materials should be disposed of as solid hazardous waste.

In the event of a spill, evacuate the area and alert your institution's environmental health and safety (EHS) department immediately. Only personnel trained in hazardous material spill response and equipped with the appropriate PPE should attempt to clean up the spill.

By integrating these safety protocols into your daily laboratory practices, you can confidently and safely advance your research while ensuring a secure environment for yourself and your colleagues.

References

• Apollo Scientific. (2024, February 6). 4,6-Dimethyl-N-phenyl-pyrimidin-2-amine Safety Data Sheet.
• Fisher Scientific. (2025, December 20). 4-Amino-2,6-dichloropyrimidine, 97% Safety Data Sheet.
• Clean Electronics Production Network. (2019, December). Summary of Priority Chemical Selection. Retrieved from Clean Electronics Production Network website.
• Cayman Chemical. (2023, August 10). N-phenylpiperidin-4-amine Safety Data Sheet.
• Fisher Scientific. (2025, December 18). 5-Amino-4,6-dichloro-2-methylpyrimidine Safety Data Sheet.
• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals. Retrieved from Purdue University Engineering website.
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: 4,4'-Methylenebis(N,N-dimethylbenzenamine).
• Occupational Safety and Health Administration. (n.d.). Permissible Exposure Limits – OSHA Annotated Table Z-1.
• American Chemistry Council. (2020). Leaders Guide Safe Handling Of Methylenediphenyl Diisocyanate.
• ECHEMI. (n.d.). 4,6-Dichloro-2-pyrimidinamine SDS, 56-05-3 Safety Data Sheets.
• TCI Chemicals. (2024, December 19). 5-Amino-4,6-dichloro-2-(propylthio)pyrimidine Safety Data Sheet.
• U.S. Environmental Protection Agency. (n.d.). Guidelines for the Disposal of Small Quantities of Unused Pesticides.
• University of Texas at Austin Environmental Health & Safety Services. (n.d.). Personal Protective Equipment.
• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE).
• Princeton University Environmental Health & Safety. (2015, July 22). Personal Protective Equipment Selection Guide.
• Connor, T. H. (2006, December). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from the Centers for Disease Control and Prevention website.
• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs.
• Arctom. (n.d.). CAS NO. 7038-66-6 | 4,6-Dichloro-N-methyl-N-phenylpyrimidin-2-amine.

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